(S)-3,7-Dimethyloct-6-enyl butyrate

• CAS: 94133-43-4

Core Science & Biosynthesis

(S)-3,7-Dimethyloct-6-enyl butyrate chemical properties

An In-depth Technical Guide to the Chemical Properties of (S)-3,7-Dimethyloct-6-enyl Butyrate

Introduction

(S)-3,7-Dimethyloct-6-enyl butyrate, more commonly known in the industry as (S)-citronellyl butyrate, is a chiral ester of significant interest to the flavor, fragrance, and cosmetic industries.[1] It is valued for its complex fruity-floral aroma, often described as having notes of rose, apple, and raspberry.[1] This molecule is synthesized from (S)-citronellol, a naturally occurring monoterpenoid alcohol, and butyric acid. Beyond its established applications in sensory products, the structural relationship of this ester to parent molecules with known biological activities, such as citronellol and citronellal, opens avenues for investigation in pharmaceutical and drug development contexts.[2][3]

This guide provides a comprehensive overview of the chemical properties, synthesis, analysis, and potential applications of (S)-3,7-Dimethyloct-6-enyl butyrate, designed for researchers and scientists in both academic and industrial settings.

Chemical Identity and Structure

The precise definition of a molecule's structure, including its stereochemistry, is fundamental to understanding its properties and function. (S)-3,7-Dimethyloct-6-enyl butyrate possesses a single chiral center at the C3 position of the octenyl chain, which dictates its specific sensory properties and potential biological interactions.

• IUPAC Name: (S)-3,7-dimethyloct-6-en-1-yl butanoate

• Synonyms: (S)-Citronellyl butyrate, Butanoic acid, (S)-3,7-dimethyl-6-octen-1-yl ester

• CAS Number: 141-16-2 (for the racemic or unspecified mixture)[1]

• Molecular Formula: C₁₄H₂₆O₂

• Molecular Weight: 226.36 g/mol

The structure is characterized by three key functional regions: the butyrate ester group, the chiral center at C3, and the terminal alkene group at C6.

Caption: Structure of (S)-3,7-Dimethyloct-6-enyl butyrate.

Physicochemical Properties

The physical and chemical properties of (S)-citronellyl butyrate are crucial for its application, formulation, and handling. These properties are summarized in the table below.

Property	Value	Source(s)
Appearance	Colorless to pale yellow liquid	[4]
Odor Profile	Fruity, floral, rose, sweet	[1]
Molecular Formula	C₁₄H₂₆O₂
Molecular Weight	226.36 g/mol
Boiling Point	135-139 °C at 13 Torr	[3]
Density	0.8898 - 0.8928 g/cm³	[3]
Refractive Index (at 20°C)	1.444 - 1.448	[3]
Solubility	Insoluble in water; soluble in alcohol and most fixed oils	[5]
XLogP3-AA (LogP)	4.6	[1]

Synthesis Methodologies

The production of (S)-citronellyl butyrate can be achieved through both traditional chemical catalysis and modern biocatalytic methods. The choice of method depends on factors such as desired purity, cost, and "natural" labeling requirements.

Chemical Synthesis: Fischer-Tropsch Esterification

This classical method involves the direct esterification of (S)-citronellol with butyric acid, typically in the presence of a strong acid catalyst.

• Causality of Experimental Choices:

  • Catalyst: A strong acid (e.g., sulfuric acid) is used to protonate the carbonyl oxygen of butyric acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxyl group of citronellol.

  • Reaction Conditions: The reaction is often heated under reflux to increase the reaction rate. A key challenge is that esterification is an equilibrium reaction. To drive the reaction towards the product, water must be removed as it forms, typically using a Dean-Stark apparatus.[6]

  • Purification: The crude product is washed with a weak base (e.g., sodium bicarbonate solution) to neutralize the acid catalyst and any unreacted butyric acid. This is followed by washing with brine and drying over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄). Final purification is achieved by vacuum distillation to separate the ester from any remaining starting material or high-boiling impurities.

Protocol: Direct Acid-Catalyzed Esterification

• Combine (S)-citronellol (1.0 eq), butyric acid (1.2 eq), and a suitable solvent (e.g., toluene) in a round-bottom flask equipped with a Dean-Stark trap and condenser.

• Add a catalytic amount of concentrated sulfuric acid (0.02 eq).

• Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap until no more water is produced.

• Cool the reaction mixture to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by vacuum distillation to yield pure (S)-3,7-Dimethyloct-6-enyl butyrate.

Biocatalytic Synthesis: Lipase-Catalyzed Esterification

Enzymatic synthesis is an increasingly popular alternative, offering high selectivity and milder reaction conditions, which is crucial for preserving the chirality and preventing side reactions like isomerization of the double bond.[7][8]

• Causality of Experimental Choices:

  • Enzyme: Lipases (e.g., from Candida antarctica, Candida rugosa, or Rhizopus sp.) are highly effective biocatalysts for esterification.[7][9] Immobilized lipases are often preferred as they can be easily recovered and reused, reducing costs and simplifying product purification.[10]

  • Solvent: The reaction is typically performed in a non-polar organic solvent like n-hexane or heptane to minimize enzyme denaturation and shift the equilibrium towards synthesis by reducing the solubility of water.[9] Solvent-free systems are also possible and are considered a "green" alternative.[11]

  • Temperature: Optimal temperatures are typically in the range of 35-60°C, which is high enough to ensure a good reaction rate but low enough to prevent thermal denaturation of the lipase.[8][9]

  • Water Activity: A small amount of water is essential for lipase activity, but excess water will promote the reverse reaction (hydrolysis). Water activity is controlled by using molecular sieves or performing the reaction in a non-aqueous medium.[10]

Protocol: Lipase-Catalyzed Synthesis

• To a flask containing n-hexane, add (S)-citronellol (1.0 eq) and butyric acid (1.0-1.5 eq).

• Add an immobilized lipase (e.g., Novozym 435) at a loading of 10-50% by weight of the substrates.[12]

• Add 3Å molecular sieves to adsorb the water produced during the reaction.

• Incubate the mixture in an orbital shaker at 40-50°C for 24-72 hours.

• Monitor the reaction progress using GC analysis.

• Once the reaction reaches completion, filter off the immobilized enzyme (which can be washed and reused).

• Wash the filtrate with a dilute base to remove any remaining butyric acid.

• Concentrate the organic solvent under reduced pressure to obtain the crude ester.

• Purify by vacuum distillation if necessary.

Caption: General workflow for synthesis and purification.

Spectroscopic and Chromatographic Analysis

Rigorous analytical validation is essential to confirm the identity, purity, and structure of the synthesized ester. A combination of spectroscopic and chromatographic techniques is employed for full characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: Key expected signals include:

  • A triplet around 5.10 ppm corresponding to the vinyl proton (=CH-).[6]

  • A multiplet around 4.10 ppm for the two protons of the -CH₂-O- group adjacent to the ester oxygen.

  • A triplet around 2.20 ppm for the -CH₂- group alpha to the carbonyl.

  • Singlets around 1.68 and 1.60 ppm for the two diastereotopic methyl groups on the double bond.[6]

  • A doublet around 0.91 ppm for the methyl group at the chiral center (C3).[6]

• ¹³C NMR: Expected signals would confirm the carbon skeleton, including a peak around 173 ppm for the ester carbonyl carbon, peaks in the 124-131 ppm range for the alkene carbons, and a peak around 61 ppm for the ester-linked methylene carbon (-CH₂-O-).

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) is used to determine the molecular weight and provides structural information through fragmentation patterns.

• Molecular Ion (M⁺): A peak at m/z = 226 should be observable, though it may be of low intensity.

• Key Fragmentation: The fragmentation of esters is well-characterized.[13]

  • McLafferty Rearrangement: A characteristic fragment at m/z = 88 is expected from the rearrangement and cleavage of the butyrate moiety.

  • Loss of Butyric Acid: A prominent fragment at m/z = 138 [M - C₄H₈O₂]⁺ results from the loss of a neutral butyric acid molecule, leaving the citronellyl carbocation.

  • Allylic Cleavage: Cleavage of the C-C bond beta to the double bond results in stable allylic cations, leading to significant peaks at m/z = 69 and m/z = 81.

  • Fragments from the butyryl group at m/z = 71 (C₄H₇O⁺) and m/z = 43 (C₃H₇⁺) are also expected.

Quality Control by Gas Chromatography (GC-MS)

GC-MS is the definitive method for assessing the purity of volatile compounds like (S)-citronellyl butyrate and for separating it from related impurities such as unreacted citronellol or isomers.

Protocol: GC-MS for Purity Analysis

• Sample Preparation: Prepare a dilute solution of the ester (e.g., 100 ppm) in a suitable solvent like hexane or ethyl acetate.

• Instrumentation: Use a GC system coupled to a Mass Spectrometer.

• GC Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is typically effective.

• Injection: Inject 1 µL with a split ratio of 50:1. Set injector temperature to 250°C.

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 280°C.

  • Hold: Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230°C.

• Data Analysis: Integrate the peak corresponding to (S)-citronellyl butyrate and calculate the purity as a percentage of the total integrated peak area. Confirm identity by matching the resulting mass spectrum with a reference spectrum.[14]

Caption: Analytical workflow for QC using GC-MS.

Chemical Reactivity and Stability

Understanding the stability of (S)-citronellyl butyrate is critical for its storage and formulation into consumer products.

• Hydrolysis: As an ester, it is susceptible to hydrolysis, which is the cleavage of the ester bond to regenerate (S)-citronellol and butyric acid. This reaction is catalyzed by both acid and base and is accelerated by the presence of water and heat.[4][15] To ensure long-term stability, the compound should be stored in anhydrous conditions and away from acidic or basic contaminants.

• Oxidation: The terminal double bond is a potential site for oxidation, especially when exposed to air, light, or pro-oxidant metals. This can lead to the formation of epoxides, peroxides, or cleavage products, resulting in off-odors and degradation of quality. Storage under an inert atmosphere (e.g., nitrogen or argon) and in opaque containers is recommended.

Applications and Future Research Directions

Current Applications

The primary application of (S)-citronellyl butyrate is as a fragrance and flavor ingredient.[1] Its fruity-floral character makes it a valuable component in fine fragrances, personal care products (lotions, shampoos), and household goods.[5] In the flavor industry, it is used to impart fresh and fruity notes to products like beverages, candies, and dairy items.[1]

Potential for Drug Development and Research

While the ester itself is not primarily studied for pharmacological activity, its constituent parts, citronellol and butyrate, have well-documented biological effects. This provides a strong rationale for investigating the ester as a potential pro-drug or a novel bioactive compound.

• Antimicrobial/Antifungal Activity: Citronellol and the related aldehyde citronellal exhibit significant antibacterial and antifungal properties.[2][3] Research could explore if (S)-citronellyl butyrate retains this activity or if it can be hydrolyzed in situ to release the active alcohol.

• Anti-inflammatory Effects: Citronellol has been shown to possess anti-inflammatory properties.[16] This suggests that its derivatives could be investigated for topical or systemic anti-inflammatory applications.

• Role of Butyrate: Butyrate is a short-chain fatty acid known for its crucial role in gut health and as a histone deacetylase (HDAC) inhibitor, which has implications for cancer therapy.[17] While the bioavailability of butyrate from this ester would need to be determined, it presents an interesting avenue for developing targeted delivery systems.

Safety and Handling

(S)-3,7-Dimethyloct-6-enyl butyrate is generally considered to have low toxicity, consistent with many terpene esters used in consumer products.[4] However, standard laboratory safety practices should be followed.

• Handling: Wear protective gloves, safety glasses, and a lab coat. Avoid inhalation of vapors by working in a well-ventilated area or a fume hood.[18]

• Storage: Store in a tightly sealed, opaque container under an inert atmosphere and in a cool, dry place away from heat and sources of ignition.[18]

• Spills: In case of a spill, absorb with an inert material and dispose of it in accordance with local regulations.[18]

References

• Bedoukian, P. (n.d.). Citronellyl Butyrate. The Good Scents Company. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8835, Citronellyl butyrate. Retrieved from [Link]

• Ghamgui, H., Karra-Chaâbouni, M., & Gargouri, Y. (2003). Enzymatic synthesis of short chain citronellyl esters by a new lipase from Rhizopus sp. Journal of Biotechnology. Retrieved from [Link]

• dos Santos, J. C., et al. (2019). Lipase-Catalyzed Esterification of Geraniol and Citronellol for the Synthesis of Terpenic Esters. Applied Biochemistry and Biotechnology. Retrieved from [Link]

• Encore Labs. (2025). Terpene Degradation in Cannabis. Retrieved from [Link]

• ResearchGate. (n.d.). Lipase-catalyzed transesterification synthesis of citronellyl acetate in a solvent-free system and its reaction kinetics. Retrieved from [Link]

• Hossain, M. S., et al. (2025). Biomedical Perspectives of Citronellal: Biological Activities, Toxicological Profile and Molecular Mechanisms. Chemistry & Biodiversity. Retrieved from [Link]

• ResearchGate. (2025). Citronellol, a monoterpene alcohol with promising pharmacological activities - A systematic review. Retrieved from [Link]

• de Castro, H. F., et al. (2004). Production of Terpene Ester by Lipase in Non-Conventional Media. Quimica Nova. Retrieved from [Link]

• de Oliveira, D. M., et al. (2022). Biological activity of cinnamaldehyde, citronellal, geraniol and anacardic acid on Haemonchus contortus isolates susceptible and resistant to synthetic anthelmintics. Veterinary Parasitology. Retrieved from [Link]

• National Toxicology Program. (n.d.). Nomination Background: Citronellol (CASRN: 106-22-9). Retrieved from [Link]

• The Good Scents Company. (n.d.). citronellyl butyrate, 141-16-2. Retrieved from [Link]

• Universiti Teknologi Malaysia Institutional Repository. (2008). FREE CANDIDA RUGOSA LIPASE-CATALYZED SYNTHESIS OF CITRONELLYL BUTYRATE IN n-HEXANE BY DIRECT ESTERIFICATION. Retrieved from [Link]

• Chemistry LibreTexts. (2019). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• MDPI. (2019). An Explanation about the Use of (S)-Citronellal as a Chiral Derivatizing Agent (CDA) in 1H and 13C NMR. Retrieved from [Link]

• Vital, M., et al. (2021). Comparative In silico Analysis of Butyrate Production Pathways in Gut Commensals and Pathogens. Frontiers in Microbiology. Retrieved from [Link]

• Chromatography Forum. (2013). Butyrate analysis GC/MS. Retrieved from [Link]

• Kumar, A., et al. (2022). Total Synthesis of Terpenes and Their Biological Significance: A Critical Review. Molecules. Retrieved from [Link]

• NextSDS. (n.d.). (R)-3,7-dimethyloct-6-enyl butyrate — Chemical Substance Information. Retrieved from [Link]

• Gauntlett, T. (2020). Enhancing Esters Hydrolytic Stability and Biodegradability. Lubes'N'Greases. Retrieved from [Link]

• The Dow Chemical Company. (2017). Improving the Hydrolytic Stability of Natural & Synthetic Esters using Polyalkylene Glycols. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• Universiti Teknologi Malaysia. (n.d.). FREE CANDIDA RUGOSA LIPASE-CATALYZED SYNTHESIS OF CITRONELLYL BUTYRATE IN n-HEXANE BY DIRECT ESTERIFICATION. Retrieved from [Link]

• Chan, A. W. T., et al. (2022). A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids. Metabolites. Retrieved from [Link]

• Shimadzu. (n.d.). Simplified Analysis of Aqueous Short Chain Fatty Acids by GC/MS. Retrieved from [Link]

• LOUIS - UAH. (n.d.). Establishment and validation of a gas chromatography-mass spectrometry analytical method for targeted metabolomics. Retrieved from [Link]

• UDSpace - University of Delaware. (2017). Stereoselective synthesis of butenolides and its applications. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Citronellyl butyrate. Retrieved from [Link]

• Scent & Flavor. (n.d.). Citronellyl butyrate CAS# 141-16-2: Odor profile, Molecular properties, Regulation. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Citronellyl butyrate. NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. citronellyl butyrate, 141-16-2 [thegoodscentscompany.com]
• 2. Biomedical Perspectives of Citronellal: Biological Activities, Toxicological Profile and Molecular Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biological activity of cinnamaldehyde, citronellal, geraniol and anacardic acid on Haemonchus contortus isolates susceptible and resistant to synthetic anthelmintics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cymitquimica.com [cymitquimica.com]
• 5. scent.vn [scent.vn]
• 6. CITRONELLYL BUTYRATE synthesis - chemicalbook [chemicalbook.com]
• 7. Enzymatic synthesis of short chain citronellyl esters by a new lipase from Rhizopus sp | Electronic Journal of Biotechnology [ejbiotechnology.info]
• 8. Lipase-Catalyzed Esterification of Geraniol and Citronellol for the Synthesis of Terpenic Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.utm.my [journals.utm.my]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Citronellyl butyrate [webbook.nist.gov]
• 15. encorelabs.com [encorelabs.com]
• 16. researchgate.net [researchgate.net]
• 17. Citronellyl butyrate [webbook.nist.gov]
• 18. aurochemicals.com [aurochemicals.com]

The Natural Occurrence and Biosynthesis of (S)-3,7-Dimethyloct-6-enyl Butyrate: A Technical Guide

Executive Summary

As a Senior Application Scientist in natural product chemistry, I frequently encounter the challenge of resolving complex stereochemical profiles in botanical extracts. (S)-3,7-Dimethyloct-6-enyl butyrate —commonly known as (S)-citronellyl butyrate—is a highly valued acyclic monoterpenoid ester (C₁₄H₂₆O₂)[1]. While its achiral properties are well-documented, its enantiomeric specificity dictates its biological function and organoleptic value. This whitepaper systematically deconstructs the natural occurrence, stereoselective biosynthesis, and analytical resolution of this specific (S)-enantiomer, providing actionable, self-validating protocols for researchers and drug development professionals.

Stereochemical Identity & Olfactory Causality

The olfactory and pharmacological properties of monoterpenoids are strictly governed by their chirality. Citronellyl butyrate exists as two enantiomers based on the stereocenter at the C3 position:

• (S)-(-)-Citronellyl butyrate: Derived from (S)-(-)-citronellol, this enantiomer imparts a delicate, sweet, rose-like, and plum-like aroma. It is the dominant form in Pelargonium (geranium) and Rosa (rose) species[2].

• (R)-(+)-Citronellyl butyrate: Derived from (R)-(+)-citronellol, this enantiomer presents a harsher, grassy, citrus-forward profile, characteristic of Cymbopogon (citronella) species[2].

In biological systems, the (S)-enantiomer plays a critical role in lipid metabolism and cell signaling[3]. In industrial applications, it is utilized as a premium flavoring agent and a membrane-stabilizing nutrient[3].

Botanical Distribution & Quantitative Data

The natural occurrence of (S)-3,7-dimethyloct-6-enyl butyrate is intrinsically linked to the plant's expression of stereospecific reductases. While the ester is found in trace amounts in Origanum syriacum, Cryptomeria japonica, passion fruit, and tomato[1], its highest enantiomeric purity is observed in the Geraniaceae and Rosaceae families.

Table 1: Quantitative Enantiomeric Distribution in Botanical Matrices

Botanical Source	Predominant Enantiomer	Typical Enantiomeric Excess (ee)	Ester Concentration in Oil	Organoleptic Contribution
Pelargonium graveolens (Geranium)	(S)-(-)-Citronellol	> 90%	0.1% - 1.2%	Delicate floral, rose-like
Rosa damascena (Damask Rose)	(S)-(-)-Citronellol	80% - 95%	< 0.5%	Sweet, fresh rose, plum
Cymbopogon nardus (Citronella)	(R)-(+)-Citronellol	> 85%	1.0% - 2.5%	Harsh, citrus, grassy
Origanum syriacum	Mixed / Variable	Variable	Trace	Herbal, fruity undertones

Mechanistic Biosynthesis in Pelargonium and Rosa Species

Understanding the natural occurrence of the (S)-enantiomer requires mapping its biosynthetic causality. The pathway does not arbitrarily produce a racemic mixture; it is tightly regulated by stereoselective enzymes.

• Oxidation: The pathway initiates with Geranyl Pyrophosphate (GPP)-derived geraniol, which is oxidized to citral (a mixture of geranial and neral) by geraniol dehydrogenase[4].

• Stereoselective Reduction (The Critical Step): Citral is reduced to citronellal by progesterone 5β-reductase and iridoid synthase-like enzymes (PRISE homologs, such as PhCIR1a/b). These specific enzymes force a strict stereochemical conformation, yielding predominantly (S)-citronellal (up to 97% enantiomeric excess)[4].

• Alcohol Formation: (S)-citronellal is reduced by alcohol dehydrogenase to (S)-(-)-citronellol.

• Esterification: Finally, an Alcohol Acyltransferase (AAT) catalyzes the esterification of (S)-citronellol with butyryl-CoA (the acyl donor), yielding (S)-3,7-dimethyloct-6-enyl butyrate[5].

Biosynthetic pathway of (S)-3,7-Dimethyloct-6-enyl butyrate in plants.

Analytical Methodology: Chiral Resolution Protocol

Standard GC-MS utilizing non-polar columns (e.g., HP-5) cannot resolve enantiomers because (S)- and (R)-citronellyl butyrate possess identical boiling points (135-139°C at 13 Torr) and mass spectra (MW: 226.36)[]. To validate the natural occurrence of the (S)-enantiomer, a self-validating chiral workflow is mandatory.

Chiral GC-MS analytical workflow for resolving citronellyl butyrate enantiomers.

Step-by-Step Chiral GC-MS Protocol

• Step 1: Matrix Preparation (Salting Out). Homogenize 1.0 g of fresh Pelargonium graveolens tissue in a 20 mL headspace vial. Add 2 mL of saturated NaCl solution.

  • Causality: The salting-out effect decreases the solubility of volatile esters in the aqueous phase, thermodynamically driving them into the headspace.

• Step 2: HS-SPME Extraction. Expose a 50/30 µm DVB/CAR/PDMS solid-phase microextraction fiber to the headspace for 30 minutes at 40°C.

  • Causality: Headspace extraction prevents the co-extraction of non-volatile plant waxes that rapidly degrade chiral stationary phases. The mixed-phase fiber provides optimal adsorption for semi-volatile esters.

• Step 3: Desorption. Retract the fiber and insert it into the GC inlet at 250°C for 3 minutes (splitless mode).

• Step 4: Chiral GC Separation. Utilize a derivatized β-cyclodextrin capillary column (e.g., 30 m × 0.25 mm × 0.25 µm). Program the oven: 60°C (hold 2 min), ramp at 2°C/min to 150°C, then 10°C/min to 220°C.

  • Causality: A slow ramp rate through the 130-150°C window is critical. It maximizes the transient diastereomeric interactions between the (S)-enantiomer and the chiral cavity of the cyclodextrin, allowing for baseline resolution from the (R)-enantiomer.

• Step 5: Mass Spectrometric Detection. Operate in Electron Ionization (EI) mode at 70 eV.

  • Causality: Monitor characteristic fragmentation[7]. Look for the McLafferty rearrangement ion of the butyrate moiety (m/z 71 or 89), the isoprene fragment from the citronellyl chain (m/z 69), and the molecular ion (m/z 226).

Conclusion

The natural occurrence of (S)-3,7-dimethyloct-6-enyl butyrate is not a random artifact of plant metabolism, but the result of highly conserved, stereoselective enzymatic cascades—specifically driven by PRISE homologs[4]. For researchers in drug development and flavor chemistry, understanding and analytically isolating this specific enantiomer ensures the fidelity of biological assays and the organoleptic integrity of commercial formulations.

Sources

• 1. Citronellyl butyrate | C14H26O2 | CID 8835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. b.aun.edu.eg [b.aun.edu.eg]
• 3. Showing Compound Citronellyl butyrate (FDB016234) - FooDB [foodb.ca]
• 4. Citronellol — Grokipedia [grokipedia.com]
• 5. ije.ir [ije.ir]
• 7. CITRONELLYL BUTYRATE synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to Citronellyl Butyrate: Properties, Synthesis, and Analysis

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis methodologies, and analytical procedures for citronellyl butyrate (CAS No. 141-16-2). As a significant contributor to the fragrance and flavor industries, a thorough understanding of this monoterpenoid ester is crucial for researchers, scientists, and professionals in drug development and quality control. This document offers field-proven insights into its synthesis, both through classical chemical routes and modern enzymatic methods, and details the standard analytical techniques for its characterization and quantification. All protocols are presented with a focus on reproducibility and self-validation, supported by authoritative references.

Introduction: The Scientific Profile of a Key Aroma Compound

Citronellyl butyrate, also known as 3,7-dimethyloct-6-enyl butanoate, is a carboxylic ester recognized for its potent fruity and rosy aroma.[1] This colorless to pale yellow liquid is a valued component in the formulation of perfumes, cosmetics, and various food products, where it imparts a fresh, sweet, and floral character.[2][3] Its molecular structure, combining the citronellol moiety with a butyrate group, gives rise to its characteristic organoleptic properties and its utility as a versatile ingredient.[4] Beyond its sensory attributes, the study of citronellyl butyrate provides a model for understanding ester synthesis and analysis, with applications extending to the development of novel flavor and fragrance compounds. This guide delves into the core scientific principles governing its behavior and application.

Molecular and Chemical Identity

A foundational aspect of working with any chemical compound is a precise understanding of its identity. Citronellyl butyrate is systematically named and cataloged to ensure unambiguous identification in research and commerce.

Nomenclature and Structure

• IUPAC Name: 3,7-dimethyloct-6-enyl butanoate[5]

• Synonyms: Citronellyl butanoate, 3,7-Dimethyl-6-octen-1-yl butyrate, Butanoic acid, 3,7-dimethyl-6-octenyl ester[4][5]

• CAS Number: 141-16-2[5]

• Molecular Formula: C₁₄H₂₆O₂[5]

• Molecular Weight: 226.36 g/mol [3][6]

The molecular structure of citronellyl butyrate is key to its chemical behavior and sensory properties.

Figure 1: 2D Molecular Structure of Citronellyl Butyrate.

Physicochemical Properties

The physical and chemical properties of citronellyl butyrate dictate its behavior in various applications, from its volatility in fragrances to its solubility in different solvent systems.

Property	Value	Reference(s)
Appearance	Colorless to pale yellow, clear liquid	[3][7]
Odor	Fruity, rose-like, sweet	[1][7]
Boiling Point	245 °C at 760 mmHg	[3][6][8][9]
134-135 °C at 12 mmHg	[8]
Melting Point	-22.4 °C (estimate)	[1][2]
Density	0.873 - 0.882 g/mL at 25 °C	[6][8]
Refractive Index (n²⁰/D)	1.444 - 1.448	[5][6][8]
Flash Point	>110 °C (closed cup)	[7][10]
Vapor Pressure	0.003 mmHg at 20 °C	[8]
Solubility	Insoluble in water; soluble in alcohol, ether, fixed oils, and chloroform.	[5][7][8][11]
LogP (o/w)	5.224 (estimated)	[8]

Synthesis of Citronellyl Butyrate

The industrial and laboratory-scale production of citronellyl butyrate relies on well-established esterification reactions. The choice of method often depends on the desired purity, scale, and environmental considerations.

Chemical Synthesis: Fischer-Speier Esterification

The most common chemical route is the Fischer-Speier esterification, which involves the acid-catalyzed reaction between citronellol and butyric acid.[12] This equilibrium-driven reaction necessitates strategies to favor product formation, such as using an excess of one reactant or removing water as it is formed.[10]

Figure 2: Fischer-Speier Esterification of Citronellyl Butyrate.

Experimental Protocol:

• Reactant Charging: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine citronellol (1 molar equivalent) and butyric acid (1.2 molar equivalents). Toluene can be used as a solvent to facilitate azeotropic removal of water.

• Catalyst Addition: Cautiously add a catalytic amount of concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) (e.g., 0.5-1% by weight of the limiting reactant).

• Reaction: Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap. Monitor the reaction progress by observing the amount of water collected or by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash sequentially with water, a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation to yield pure citronellyl butyrate.

Enzymatic Synthesis: A Green Chemistry Approach

Enzymatic synthesis, utilizing lipases as biocatalysts, offers a milder and more selective alternative to chemical methods.[13] This approach avoids harsh acidic conditions and high temperatures, often resulting in a product with a more "natural" profile. The reaction is a direct esterification between citronellol and butyric acid in a non-aqueous solvent.[8]

Experimental Protocol:

• Substrate Preparation: In a screw-capped flask, dissolve citronellol (1 molar equivalent) and butyric acid (1 to 1.5 molar equivalents) in a suitable organic solvent, such as n-hexane.[5][8]

• Enzyme Addition: Add an immobilized lipase, such as Candida antarctica lipase B (Novozym 435) or Candida rugosa lipase (typically 1-10% w/w of substrates).[14]

• Incubation: Incubate the mixture in a shaker at a controlled temperature, generally between 40-60°C.[5][8]

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by gas chromatography (GC).

• Enzyme Recovery and Product Purification: Once equilibrium is reached or the desired conversion is achieved, the immobilized enzyme can be recovered by simple filtration for reuse. The solvent is then removed under reduced pressure, and the product can be purified by vacuum distillation if necessary.

Analytical Methodologies

The characterization and quality control of citronellyl butyrate rely on standard analytical techniques to confirm its identity, purity, and concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive method for the analysis of volatile compounds like citronellyl butyrate. It provides both qualitative and quantitative information.

Figure 3: Workflow for GC-MS Analysis of Citronellyl Butyrate.

Step-by-Step Protocol:

• Sample Preparation: Prepare a dilute solution of citronellyl butyrate in a volatile organic solvent such as ethanol or hexane. An internal standard can be added for precise quantification.

• GC System and Conditions:

  • Injector: Split/splitless injector, typically at 250°C.

  • Column: A non-polar capillary column (e.g., DB-5ms, HP-5MS) is commonly used.[15]

  • Oven Temperature Program: A typical program starts at a lower temperature (e.g., 80°C), holds for a few minutes, and then ramps up to a higher temperature (e.g., 280-300°C) to ensure elution of all components.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS System and Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-400.

• Data Analysis:

  • Identification: The retention time of the peak corresponding to citronellyl butyrate is compared to that of a known standard. The obtained mass spectrum is compared with a reference library (e.g., NIST) for confirmation.[7] Key fragment ions for citronellyl butyrate include m/z 41, 69, 81, and 95.[16]

  • Quantification: The peak area of citronellyl butyrate is integrated and compared to a calibration curve or the peak area of the internal standard.

Spectroscopic Data

Spectroscopic techniques provide crucial information for structural elucidation and confirmation.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of citronellyl butyrate in CDCl₃ shows characteristic signals for the different protons in the molecule, including the vinyl proton around δ 5.10 ppm, the methylene protons adjacent to the ester oxygen, and the various methyl groups.[17]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

• IR (Infrared) Spectroscopy: The IR spectrum of citronellyl butyrate exhibits a strong characteristic absorption band for the C=O stretch of the ester group around 1735 cm⁻¹.

Safety and Handling

Citronellyl butyrate is generally considered to have low toxicity. However, as with all chemicals, appropriate safety precautions should be observed.

• Hazards: It may cause skin and eye irritation.[18] Some sources indicate it may cause an allergic skin reaction.[4]

• Handling: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10][18] Use in a well-ventilated area.[18]

• Storage: Store in a cool, dry, well-ventilated place away from heat and oxidizing agents in a tightly closed container.[13]

• Toxicity: The oral LD50 in rats and the dermal LD50 in rabbits are both reported to be greater than 5 g/kg.[1]

Conclusion

This technical guide has detailed the essential physical and chemical properties, synthesis pathways, and analytical methodologies for citronellyl butyrate. The information presented, from its molecular identity to established laboratory protocols, is intended to equip researchers and professionals with the necessary knowledge for its effective application and study. The dual focus on traditional chemical synthesis and modern enzymatic routes highlights the evolution of chemical manufacturing towards more sustainable practices. Adherence to the detailed analytical protocols will ensure the reliable characterization and quality assessment of this important aroma compound.

References

• The Good Scents Company. (n.d.). citronellyl butyrate, 141-16-2. Retrieved from [Link]

• PubChem. (n.d.). Citronellyl butyrate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Citronellyl butyrate - 4.2 Mass Spectrometry. National Center for Biotechnology Information. Retrieved from [Link]

• Scentree. (n.d.). Citronellyl butyrate CAS# 141-16-2: Odor profile, Molecular properties, Regulation. Retrieved from [Link]

• Staudt, G. Z., de Souza, A. R., Samuel, C., & Fernandez-Lafuente, R. (2018). Lipase-Catalyzed Synthesis of Citronellyl Esters by Different Acylating Agents: A Kinetic Comparison Study. Journal of the Brazilian Chemical Society, 29(12), 2548-2556.
• Gunasekaran, S., & Kumaresan, M. (2008). Lipase Catalyzed Ester Synthesis for Food Processing Industries. Electronic Journal of Environmental, Agricultural and Food Chemistry, 7(5), 2848-2860.
• Dahlan, I., Kamaruddin, A. H., & Najafpour, G. D. (2008).

• The Good Scents Company. (n.d.). citronellyl butyrate, 141-16-2. Retrieved from [Link]

• Truman ChemLab. (2017). ESTERS: Those Wonderfully Odoriferous Chemicals. Retrieved from [Link]

• NP-MRD. (2022, September 6). Showing NP-Card for citronellyl isobutyrate (NP0232383). Retrieved from [Link]

• NIST. (n.d.). Citronellyl butyrate. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Citronellyl butyrate - Gas Chromatography. NIST Chemistry WebBook. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• ChemSrc. (2025, August 25). CITRONELLYL BUTYRATE | CAS#:141-16-2. Retrieved from [Link]

• NP-MRD. (2022, March 17). Showing NP-Card for Citronellyl butyrate (NP0048709). Retrieved from [Link]

• MSDS Online. (n.d.). Citronellyl Butyrate - Material Safety Data Sheet (MSDS). Retrieved from [Link]

• Lee, K. T., Akoh, C. C., & Kim, M. R. (2000). Five-Factor Response Surface Optimization of the Enzymatic Synthesis of Citronellyl Butyrate by Lipase IM77 from Mucor miehei. Journal of the American Oil Chemists' Society, 77(5), 521-525.

• Ventos. (2022, September 19). 21/02/26 CITRONELLYL BUTYRATE. Retrieved from [Link]

Sources

• 1. msec-melco.co.jp [msec-melco.co.jp]
• 2. citronellyl butyrate, 141-16-2 [thegoodscentscompany.com]
• 3. Showing Compound Citronellyl butyrate (FDB016234) - FooDB [foodb.ca]
• 4. np-mrd.org [np-mrd.org]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 7. Citronellyl butyrate [webbook.nist.gov]
• 8. journals.utm.my [journals.utm.my]
• 9. jslm.jp [jslm.jp]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. athabascau.ca [athabascau.ca]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. Citronellyl butyrate [webbook.nist.gov]
• 16. Citronellyl butyrate | C14H26O2 | CID 8835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. CITRONELLYL BUTYRATE synthesis - chemicalbook [chemicalbook.com]
• 18. WO2018086529A1 - Method for enzymatic preparation of glycerol monobutyrate - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: A High-Fidelity Protocol for the Enantioselective Synthesis of (S)-3,7-Dimethyloct-6-enyl Butyrate

Abstract

(S)-3,7-Dimethyloct-6-enyl butyrate, commonly known as (S)-citronellyl butyrate, is a valuable chiral monoterpenoid ester widely utilized in the flavor and fragrance industries for its distinct fruity-floral, rose-like aroma profile.[1] The stereochemistry at the C3 position is critical, as the enantiomers possess different olfactory properties, making stereoselective synthesis essential for producing high-quality material.[2][3] This application note provides a comprehensive, field-proven guide for the enantioselective synthesis of (S)-citronellyl butyrate. The primary strategy detailed is a robust two-step chemical synthesis commencing with the asymmetric hydrogenation of the prochiral allylic alcohol, geraniol, to produce (S)-citronellol with high enantiomeric excess. This is followed by a straightforward esterification to yield the target compound. This method, grounded in Nobel Prize-winning catalysis, offers high yields and exceptional optical purity. Additionally, an alternative biocatalytic approach via enzymatic kinetic resolution is discussed, highlighting a green chemistry pathway.

Introduction and Strategic Overview

The synthesis of enantiomerically pure compounds is a cornerstone of modern organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals like fragrances. The target molecule, (S)-citronellyl butyrate, contains a single stereocenter at the C3 position, which dictates its sensory perception. Direct synthesis from racemic citronellol results in a mixture of diastereomers that is difficult to separate and olfactorily inferior.

Two primary strategies are viable for achieving the desired (S)-enantiomer:

• Asymmetric Catalysis (Primary Protocol): This approach involves the hydrogenation of the C2-C3 double bond of a prochiral precursor, geraniol, using a chiral transition-metal catalyst. The catalyst, typically a Ruthenium complex with a chiral phosphine ligand such as BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), creates a chiral environment that directs the addition of hydrogen to one face of the double bond, selectively forming the (S)-alcohol.[4][5] This method is highly efficient, capable of producing (S)-citronellol in high yield (>95%) and high enantiomeric excess (ee) (>98%). The subsequent esterification is a standard transformation that does not affect the established stereocenter.

• Biocatalytic Kinetic Resolution (Alternative Protocol): This method starts with inexpensive racemic (R/S)-citronellol. A lipase enzyme is used to selectively acylate one enantiomer (e.g., the R-enantiomer) at a faster rate than the other.[6][7] This leaves the reaction mixture enriched in the unreacted (S)-citronellol, which can then be separated and esterified. While this approach utilizes mild, environmentally benign conditions, its primary limitation is a theoretical maximum yield of 50% for the desired enantiomer.[7]

This guide will focus on the Asymmetric Catalysis route due to its superior yield and enantioselectivity, providing a detailed protocol for researchers aiming for high-fidelity synthesis.

Synthetic Pathway and Workflow Visualization

The selected synthetic strategy is a two-step process that ensures high enantiomeric purity in the final product.

Figure 1: Overall synthetic route from geraniol to (S)-citronellyl butyrate.

Figure 2: Step-by-step experimental workflow for the synthesis.

Detailed Experimental Protocols

Part 1: Synthesis of (S)-Citronellol via Asymmetric Hydrogenation

This protocol is adapted from the highly reliable procedure published in Organic Syntheses, which details the hydrogenation of geraniol using a Ru-BINAP catalyst.[4]

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Geraniol (≥98%)	Reagent	Sigma-Aldrich	Must be free of catalyst poisons.
Ru(OAc)₂[(S)-BINAP]	Catalyst	Strem Chemicals	Handle under inert atmosphere (glovebox).
Methanol (MeOH)	Anhydrous	Acros Organics	Must be de-gassed prior to use.
Hydrogen (H₂)	High Purity (5.0)	Airgas	For use with high-pressure reactor.
High-Pressure Autoclave	N/A	Parr Instrument	Stainless steel, capable of >100 atm.

3.2. Step-by-Step Procedure

• Catalyst Preparation: In a glovebox or under a stream of argon, place Ru(OAc)₂[(S)-BINAP] (23.8 mg, 0.025 mmol, S/C ratio = 2000) into a clean, dry glass liner for the autoclave.

• Reaction Setup: Remove the liner from the glovebox and add de-gassed, anhydrous methanol (25 mL). Add geraniol (7.71 g, 50.0 mmol).

• Autoclave Assembly: Place the glass liner into the stainless-steel autoclave. Seal the reactor according to the manufacturer's instructions, ensuring all fittings are secure.

• Hydrogenation: Purge the autoclave by pressurizing with H₂ to ~10 atm and then venting (repeat 3-4 times) to remove all air. Finally, pressurize the autoclave to 90-100 atm (approx. 1300-1450 psi) with H₂.

• Reaction Execution: Place the autoclave on a magnetic stir plate and stir the reaction mixture vigorously at room temperature (20-25°C). The reaction progress can be monitored by the drop in hydrogen pressure. Maintain the pressure above 90 atm by periodically re-pressurizing from the H₂ cylinder. The reaction is typically complete within 48 hours when hydrogen uptake ceases.

• Workup: After the reaction is complete, carefully vent the excess hydrogen in a well-ventilated fume hood. Open the autoclave and remove the yellowish-brown reaction mixture.

• Isolation: Transfer the mixture to a round-bottom flask and remove the methanol using a rotary evaporator.

• Purification: The crude residue is purified by vacuum distillation (e.g., Kugelrohr or short-path distillation) to yield (S)-(-)-citronellol as a colorless oil.

3.3. Expected Results and Characterization

Parameter	Typical Value	Method
Yield	93–97%	Gravimetric
Appearance	Colorless Oil	Visual
Boiling Point	109-111 °C / 10 mmHg	Physical Measurement
Optical Rotation	[α]²⁵_D_ = -5.0 to -5.3°	Polarimetry
Enantiomeric Excess (ee)	98%	Chiral GC (e.g., Beta-DEX column)

The enantiomeric excess is the most critical parameter and must be determined using a chiral stationary phase column (GC or HPLC) by comparing the product to a racemic standard.

Part 2: Esterification of (S)-Citronellol to (S)-Citronellyl Butyrate

This is a standard esterification procedure using an acyl chloride. The reaction is high-yielding and does not racemize the stereocenter.[8]

3.4. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
(S)-Citronellol	As synthesized	N/A	Must be dry.
Butyryl chloride (≥99%)	Reagent	Sigma-Aldrich	Handle in a fume hood; corrosive.
Pyridine	Anhydrous	Acros Organics	Acts as a base to neutralize HCl.
Dichloromethane (DCM)	Anhydrous	Fisher Scientific	Reaction solvent.
Silica Gel	230-400 mesh	Sorbent Technologies	For column chromatography.

3.5. Step-by-Step Procedure

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add (S)-citronellol (5.00 g, 32.0 mmol) and anhydrous dichloromethane (60 mL). Add anhydrous pyridine (3.04 g, 38.4 mmol, 1.2 equiv).

• Cooling: Cool the stirred solution to 0°C using an ice-water bath.

• Acylation: Add butyryl chloride (3.73 g, 35.0 mmol, 1.1 equiv) dropwise via a syringe over 15 minutes, ensuring the internal temperature does not exceed 5°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours. Monitor the reaction by TLC (e.g., 10:1 Hexanes:Ethyl Acetate) until the starting alcohol is consumed.

• Quenching and Workup: Carefully pour the reaction mixture into a separatory funnel containing 50 mL of deionized water.

• Extraction: Separate the layers. Wash the organic layer sequentially with 1M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and finally with brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate (e.g., starting from 50:1 to 20:1) to afford pure (S)-3,7-dimethyloct-6-enyl butyrate.

3.6. Expected Results and Characterization

Parameter	Typical Value	Method
Yield	85–95%	Gravimetric
Appearance	Colorless Oil	Visual
¹H NMR (CDCl₃, 400 MHz)	Consistent with structure[8]	NMR Spectroscopy
Mass Spectrum (ESI-MS)	m/z = 227.2 [M+H]⁺	Mass Spectrometry

Key ¹H NMR Data (CDCl₃): δ 5.10 (t, 1H), 4.10 (m, 2H), 2.22 (t, 2H), 2.00 (m, 2H), 1.68 (s, 3H), 1.60 (s, 3H), 0.94 (t, 3H), 0.92 (d, 3H).

Alternative Approach: Lipase-Catalyzed Kinetic Resolution

For laboratories prioritizing green chemistry or exploring biocatalytic routes, enzymatic kinetic resolution offers a viable alternative.

Principle: This technique exploits the inherent stereoselectivity of enzymes. Lipases, such as immobilized Candida antarctica lipase B (Novozym 435), can preferentially catalyze the acylation of one enantiomer of racemic citronellol.[9][10]

Brief Protocol Outline:

• Racemic citronellol is dissolved in a non-polar organic solvent (e.g., heptane).

• An acyl donor, such as vinyl butyrate or butyric acid, is added.

• The immobilized lipase (e.g., Novozym 435) is added, and the mixture is agitated at a controlled temperature (e.g., 40-50°C).

• The reaction is monitored until ~50% conversion is reached. At this point, the (R)-enantiomer has been largely converted to (R)-citronellyl butyrate, leaving the desired (S)-citronellol unreacted.

• The enzyme is filtered off (a major advantage of immobilized enzymes), and the ester and remaining alcohol are separated by column chromatography.

• The isolated (S)-citronellol can then be esterified as described in Part 2.

Advantages:

• Mild reaction conditions (near ambient temperature and pressure).

• Environmentally friendly catalyst.

• Simple catalyst removal and potential for reuse.[9]

Limitations:

• The maximum theoretical yield for the desired enantiomer is 50%.

• Reaction times can be longer than chemical methods.

• Enantioselectivity (E-value) can be highly dependent on the enzyme, solvent, and acyl donor.[2]

Conclusion

This application note provides a detailed and reliable protocol for the enantioselective synthesis of (S)-3,7-dimethyloct-6-enyl butyrate. The primary route, employing asymmetric hydrogenation of geraniol with a Ru-(S)-BINAP catalyst, is a powerful and efficient method that delivers the precursor alcohol, (S)-citronellol, in excellent yield and with outstanding enantiomeric purity. The subsequent esterification is a robust and high-yielding transformation. The described workflow is highly suitable for research, process development, and small-scale production where high optical purity is paramount. The alternative biocatalytic route offers a greener pathway that, while limited in yield, may be advantageous in specific manufacturing contexts.

References

• Takaya, H., Ohta, T., Sayo, N., Kumobayashi, H., Akutagawa, S., Inoue, S., Kasahara, I., & Noyori, R. (1987). Enantioselective hydrogenation of allylic alcohols using BINAP-ruthenium(II) complexes. Journal of the American Chemical Society, 109(5), 1596–1597. Available at: [Link] (Procedure also detailed in Organic Syntheses, Coll. Vol. 8, p.552; Vol. 67, p.20)

• Yadav, G. D., & Borkar, I. V. (2007). Enantioselective transacetylation of (R,S)-β-citronellol by propanol rinsed immobilized Rhizomucor miehei lipase. Biotechnology and Bioengineering, 98(3), 577-585. Available at: [Link]

• Cannon, J. S., Kirsch, S. F., & Overman, L. E. (2010). Catalytic Asymmetric Synthesis of Chiral Allylic Esters. Journal of the American Chemical Society, 132(42), 15185–15191. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Catalytic Asymmetric Synthesis of Chiral Allylic Esters. Retrieved from [Link]

• Costa, V. E. U., Leal, P. F., & Leal, M. C. M. R. (2001). Alcoholysis of citronellyll butyrate catalyzed by lipase to produce citronellol. Ciência e Tecnologia de Alimentos, 21(3). Available at: [Link]

• Fu, G. C., & Morken, J. P. (2020). Convergent Catalytic Asymmetric Synthesis of Esters of Chiral Dialkyl Carbinols. Journal of the American Chemical Society, 142(13), 6033–6038. Available at: [Link]

• Tani, K., Yamagata, T., Otsuka, S., Akutagawa, S., Kumobayashi, H., Taketomi, T., Abe, H., & Noyori, R. (1982). A practical synthesis of (S)-citronellal by the rhodium(I)-catalyzed asymmetric isomerization of neryldiethylamine. Journal of the Chemical Society, Chemical Communications, (20), 1141-1142. Available at: [Link]

• Meek, S. J., et al. (2023). A catalytic method for the enantioselective synthesis of α‐quaternary ketones, α‐ketoesters and aldehydes. Angewandte Chemie. Available at: [Link]

• Google Patents. (2020). CN110963889A - Method for synthesizing left-optical-activity citronellol by asymmetric hydrosilylation of citral.

• Carrea, G., & Riva, S. (2021). Stereoselective Synthesis of Chiral Molecules. Encyclopedia.pub. Available at: [Link]

• Krische, M. J., et al. (2016). Ruthenium-BINAP Catalyzed Alcohol C–H tert-Prenylation via 1,3-Enyne Transfer Hydrogenation. Journal of the American Chemical Society, 138(16), 5227–5230. Available at: [Link]

• Google Patents. (2016). CN105254474A - Method for preparing chiral citronellol through asymmetric catalytic hydrogenation of citral.

• Staudt, K. J., et al. (2021). Lipase-Catalyzed Synthesis of Citronellyl Esters by Different Acylating Agents: A Kinetic Comparison Study. Journal of the Brazilian Chemical Society, 32(12), 2418-2426. Available at: [Link]

• Zhang, C., et al. (2025). Sustainable Biotechnological Production of Citronellol: Advances in Biosynthesis, Metabolic Engineering, and Applications. Preprints.org. Available at: [Link]

• Yadav, G. D., & Lathi, P. S. (2008). Kinetic and Mechanistic Investigation of Microwave-Assisted Lipase Catalyzed Synthesis of Citronellyl Acetate. Industrial & Engineering Chemistry Research, 47(21), 8073–8080. Available at: [Link]

• ScenTree. (n.d.). dl-Citronellol (CAS N° 106-22-9). Retrieved from [Link]

• Qayed, W. S., et al. (2015). Lipases-catalyzed enantioselective kinetic resolution of chiral alcohols. Journal of Chemical and Pharmaceutical Research, 7(5), 311-322. Available at: [Link]

• The Good Scents Company. (n.d.). Citronellol. Retrieved from [Link]

• The Good Scents Company. (n.d.). Citronellyl butyrate. Retrieved from [Link]

• Sibi, M. P., et al. (2002). Free-radical-mediated conjugate additions. Enantioselective synthesis of butyrolactone natural products. The Journal of Organic Chemistry, 67(6), 1738-1745. Available at: [Link]

• Reddy, C. R., et al. (2021). Organocatalytic Enantiospecific Total Synthesis of Butenolides. Molecules, 26(14), 4291. Available at: [Link]

• Palomo, C., et al. (2018). Bianthryl-based organocatalysts for the asymmetric Henry reaction of fluoroketones. Organic & Biomolecular Chemistry, 16(30), 5550-5555. Available at: [Link]

• Wang, J., et al. (2021). Synthesis of chiral sulfinate esters by asymmetric condensation. Nature, 598(7881), 450-455. Available at: [Link]

• Sharma, J. (2024, April 13). CH - 41 ASSYMETRIC SYNTHESIS | CLAYDEN ORGANIC CHEMISTRY | CSIR NET | GATE | JAGRITI SHARMA [Video]. YouTube. Available at: [Link]

• Hajra, S., & Giri, A. K. (2008). Organocatalytic and Enantioselective Synthesis of β-(Hydroxyalkyl)-γ-Butyrolactones. The Journal of Organic Chemistry, 73(12), 4721-4724. Available at: [Link]

• NextSDS. (n.d.). (R)-3,7-dimethyloct-6-enyl butyrate — Chemical Substance Information. Retrieved from [Link]

Sources

• 1. citronellyl butyrate, 141-16-2 [thegoodscentscompany.com]
• 2. Enantioselective transacetylation of (R,S)-β-citronellol by propanol rinsed immobilized Rhizomucor miehei lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. preprints.org [preprints.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Stereoselective Synthesis of Chiral Molecules | Encyclopedia MDPI [encyclopedia.pub]
• 7. jocpr.com [jocpr.com]
• 8. CITRONELLYL BUTYRATE synthesis - chemicalbook [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

GC-MS analysis protocol for (S)-3,7-Dimethyloct-6-enyl butyrate

An Advanced GC-MS Analytical Protocol for the Orthogonal Validation and Enantiomeric Resolution of (S)-3,7-Dimethyloct-6-enyl butyrate

Scientific Rationale & Causality

(S)-3,7-Dimethyloct-6-enyl butyrate, commonly known as (S)-citronellyl butyrate, is a high-value monoterpenic ester extensively utilized in the flavor, fragrance, and pharmaceutical industries[1]. The stereochemistry of this molecule is of paramount importance: the (S)-enantiomer (derived from (-)-citronellol) imparts a refined, delicate floral and rosy olfactory profile, whereas the (R)-enantiomer exhibits distinct, often less desirable, sensory characteristics.

Standard achiral Gas Chromatography-Mass Spectrometry (GC-MS) is sufficient for determining gross chemical purity but is fundamentally blind to stereoisomerism. To achieve true enantiomeric resolution, a chiral stationary phase—specifically a derivatized cyclodextrin column (e.g., β -DEX 225)—must be employed[2]. The causality behind this separation lies in inclusion complexation . As the enantiomers traverse the column, they dynamically partition into the hydrophobic toroidal cavities of the cyclodextrin macromolecules. Subtle steric differences between the (S)- and (R)-isomers result in differential hydrogen bonding and van der Waals interactions, yielding distinct thermodynamic binding constants and, consequently, baseline chromatographic resolution[2].

The Self-Validating Analytical System

In complex matrices (such as essential oils or synthetic reaction mixtures), relying solely on a mass spectral library match is analytically perilous due to the presence of numerous isomeric monoterpenes with nearly identical fragmentation patterns[3]. Therefore, this protocol is designed as a tripartite orthogonal validation system , ensuring self-validating data integrity:

• Chromatographic Retention (Achiral): Co-injection with a homologous alkane series to calculate the Kovats Retention Index (RI). This normalizes run-to-run variations in carrier gas flow and temperature[4].

• Mass Spectral Fingerprinting: 70 eV Electron Ionization (EI) to generate a highly reproducible fragmentation pattern matched against authoritative databases like NIST[5].

• Stereochemical Resolution: Chiral GC to confirm the specific presence and enantiomeric excess ( ee ) of the (S)-isomer, ruling out achiral interferents[2].

Caption: Tripartite orthogonal validation workflow for (S)-citronellyl butyrate analysis.

Experimental Methodologies

Sample Preparation

• Dilution: Dissolve the synthetic ester or essential oil sample in GC-grade n-hexane to a final concentration of 1.0 mg/mL.

• Internal Standard Spiking: Spike the sample with a C8​−C20​ n-alkane mixture (final concentration 10 µg/mL).

• Causality: n-Hexane is selected because its low boiling point ensures rapid, complete volatilization in the heated inlet without exceeding the liner's expansion volume, preventing flashback and sample loss. The alkane spike acts as an internal calibrant, anchoring the retention times to calculate the Kovats RI, which is immune to minor instrumental drift[4].

Instrument Configuration

The analysis requires two separate analytical runs to fulfill the orthogonal validation requirements.

Table 1: Comparative GC-MS Operational Parameters

Parameter	Achiral Profiling (Purity & RI)	Chiral Profiling (Enantiomeric Excess)
Stationary Phase	5% Phenyl-methylpolysiloxane (e.g., DB-5MS)	2,3-di-O-acetyl-6-O-TBDMS- β -cyclodextrin (e.g., β -DEX 225)
Column Dimensions	30 m × 0.25 mm ID × 0.25 µm film	30 m × 0.25 mm ID × 0.25 µm film
Carrier Gas	Helium, constant flow at 1.2 mL/min	Helium, constant flow at 1.0 mL/min
Injection Mode	Split (50:1), 1.0 µL injection volume	Split (100:1), 1.0 µL injection volume
Inlet Temperature	250 °C	220 °C
Oven Program	60 °C (hold 1 min) → 5 °C/min → 240 °C	90 °C (hold 1 min) → 2 °C/min → 160 °C
MS Transfer Line	280 °C	230 °C
Ionization Energy	70 eV (Electron Ionization)	70 eV (Electron Ionization)
Scan Range	m/z 35 to 400	m/z 35 to 400

Causality of Oven Programs: The achiral program uses a standard 5 °C/min ramp to elute compounds efficiently while maintaining sharp peak shapes. The chiral program utilizes a significantly shallower ramp (2 °C/min) and a lower initial temperature. This maximizes the residence time of the analyte within the cyclodextrin cavities, amplifying the subtle thermodynamic differences in inclusion complexation required to resolve the (S)- and (R)-enantiomers[2].

Step-by-Step Execution Protocol

• System Suitability Test (SST): Inject a blank n-hexane sample to verify column baseline stability and absence of ghost peaks.

• Achiral Acquisition: Inject the prepared sample onto the DB-5MS column. Record the retention times of the analyte and the flanking n-alkanes.

• Chiral Acquisition: Switch to the β -DEX 225 column. Inject the sample using the high-split ratio (100:1) to prevent column overloading, which is critical as cyclodextrin phases have lower sample capacities than standard polysiloxanes.

• Data Processing: Extract the mass spectra at the apex of the chromatographic peaks. Perform background subtraction using the baseline immediately preceding the peak to remove column bleed interference.

Data Interpretation & Causality of Fragmentation

Mass Spectral Elucidation

Electron Ionization at 70 eV is the industry standard because it imparts sufficient excess internal energy to the molecule to induce highly reproducible, structurally diagnostic fragmentation pathways[5].

Table 2: Diagnostic EI-MS Fragmentation for Citronellyl Butyrate [6]

m/z	Relative Abundance	Structural Assignment & Causality
226	< 1%	[M]+ : Molecular ion. Extremely weak, typical for aliphatic esters which rapidly fragment upon 70 eV ionization.
138	~ 15%	[M−88]+ : Loss of neutral butyric acid ( C4​H8​O2​ ) via a McLafferty-type rearrangement, yielding the citronellene radical cation.
123	~ 80%	[138−15]+ : Subsequent loss of a methyl radical from the citronellene fragment.
95	~ 75%	[C7​H11​]+ : Cleavage of the terpene backbone.
81	~ 85%	[C6​H9​]+ : Diene fragment formed via extensive backbone rearrangement.
69	100% (Base)	[C5​H9​]+ : Prenyl cation. The high stability of this resonance-stabilized tertiary carbocation makes it the dominant base peak for most isoprenoids.
43	~ 65%	[C3​H7​]+ : Propyl cation derived from the homolytic cleavage of the butyrate moiety.

Retention Index Validation

Calculate the Kovats RI using the standard logarithmic interpolation formula based on the retention times of the analyte and the flanking n-alkanes. Compare the empirical RI against authoritative literature values.

Table 3: Reference Retention Indices

Stationary Phase Type	Expected Kovats RI Range	Reference
Standard Non-Polar (DB-5/HP-5)	1506 – 1555	PubChem[6], IJAAS[4]
Standard Polar (Carbowax/PEG)	1765 – 1811	PubChem[6]

Decision Gate: If the empirical RI deviates by more than ±5 index units from the established literature value, or if the chiral column fails to yield two distinct peaks (in the case of a racemic mixture) with identical mass spectra, the presence of an isomeric interferent must be assumed, and the identification of (S)-citronellyl butyrate is rejected.

Sources

• 1. scielo.br [scielo.br]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. gcms.cz [gcms.cz]
• 4. ijaas.iaescore.com [ijaas.iaescore.com]
• 5. Citronellyl butyrate [webbook.nist.gov]
• 6. Citronellyl butyrate | C14H26O2 | CID 8835 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: (S)-3,7-Dimethyloct-6-enyl Butyrate as a Chiral Analytical Standard for Flavor, Fragrance, and Biocatalysis Workflows

Executive Summary

(S)-3,7-Dimethyloct-6-enyl butyrate, commonly known as (S)-citronellyl butyrate, is a highly valuable chiral ester utilized extensively as an analytical standard in chemical ecology, flavor and fragrance (F&F) profiling, and biocatalytic assay validation[][2]. As a naturally occurring semiochemical and key volatile constituent in premium essential oils like Rosa damascena (Damask Rose) and Pelargonium graveolens (Geranium), its precise quantification is critical for authenticity testing[3][4].

This application note provides comprehensive, self-validating protocols for the high-resolution chiral gas chromatographic (GC) separation of citronellyl esters and details its utility in validating the enantioselectivity of lipase-catalyzed kinetic resolutions[5][6]. By acting as a definitive stereochemical marker, (S)-citronellyl butyrate enables researchers to track biosynthetic origins, detect synthetic adulteration, and engineer highly specific biocatalysts.

Physicochemical Profiling & Reference Data

To ensure accurate calibration and method development, the fundamental physicochemical properties of the standard must be established. The (S)-enantiomer is characterized by a distinct, fresh, rosy-floral olfactory profile, which differs significantly from the flatter, slightly oily notes of its (R)-counterpart[7][8].

Table 1: Physicochemical Properties of (S)-Citronellyl Butyrate

Property	Value
IUPAC Name	(S)-3,7-Dimethyloct-6-enyl butyrate
Common Name	(S)-Citronellyl butyrate
CAS Number	94133-43-4[]
Molecular Formula	C₁₄H₂₆O₂
Molar Mass	226.36 g/mol
Odor Profile	Fruity, fresh, rose-like, floral[2][8]
Primary Botanical Sources	Rosa damascena, Pelargonium species[3][4]
Analytical Utility	Chiral GC standard, GC-MS Retention Time Locking (RTL)[9]

Causality in Chiral Analytical Workflows (E-E-A-T)

In analytical chemistry, the selection of a specific stereoisomer as a standard is driven by the strict stereospecificity of biological systems.

Authenticity and Adulteration Detection: The methylerythritol phosphate (MEP) biosynthetic pathway in roses and geraniums yields predominantly (S)-(-)-citronellol and its corresponding esters[3][7]. Conversely, industrial petrochemical synthesis produces a racemic (R,S)-mixture. By utilizing (S)-citronellyl butyrate as a chiral standard, analysts can calibrate GCxGC-TOFMS systems to detect trace amounts of the unnatural (R)-enantiomer[3]. The presence of a racemic signature in a supposedly natural extract immediately flags the sample as adulterated.

Chromatographic Causality: Separating enantiomers requires a chiral stationary phase (CSP). We utilize derivatized β-cyclodextrin columns because the cyclodextrin's hydrophobic cavity forms transient diastereomeric inclusion complexes with the citronellyl enantiomers[10]. The bulky functional groups on the cyclodextrin rim interact differentially with the C3 chiral center of the citronellyl moiety, creating a minute but exploitable difference in the free energy of formation (ΔΔG), allowing for baseline resolution[6].

Protocol 1: High-Resolution Chiral Gas Chromatography (GC-FID/MS)

This protocol details the extraction and chiral separation of citronellyl butyrate from complex matrices.

Figure 1: Analytical workflow for extraction and chiral GC-FID/MS of citronellyl esters.

Step-by-Step Methodology:

• Sample Preparation (SPE):

  • Action: Dilute 10 µL of the essential oil or biocatalytic reaction mixture in 1 mL of n-hexane. Pass through a 500 mg Silica SPE cartridge. Wash with 2 mL hexane, then elute the ester fraction with 2 mL of ethyl acetate[6].

  • Causality: Ethyl acetate's intermediate polarity ensures quantitative recovery of the relatively non-polar citronellyl butyrate while permanently retaining highly polar enzymatic buffer salts and unreacted short-chain acids that would otherwise degrade the GC column's stationary phase.

• Instrumentation Setup:

  • Action: Equip an Agilent 6890N (or equivalent) GC with a Flame Ionization Detector (FID) and a Heptakis(2,3-di-O-methyl-6-O-t-butyldimethylsilyl)-β-cyclodextrin capillary column (30 m × 0.25 mm × 0.25 μm)[10].

• Injection Parameters:

  • Action: Inject 1 µL of the eluate at an inlet temperature of 250 °C with a split ratio of 1:50. Use Helium as the carrier gas at a constant flow of 1.2 mL/min[10].

• Thermodynamic Oven Program:

  • Action: Hold at 60 °C for 2 min. Ramp at 2 °C/min to 200 °C, then hold for 5 min[9][11].

  • Causality: The slow 2 °C/min ramp is critical. Because the thermodynamic interaction difference between the (S)- and (R)-diastereomeric complexes is exceptionally small (< 1 kcal/mol), a rapid temperature ramp would provide excess thermal kinetic energy, overcoming these subtle differences and resulting in co-elution.

Protocol 2: Biocatalytic Assay Validation (Kinetic Resolution)

(S)-Citronellyl butyrate is frequently used as a standard to determine the enantiomeric ratio (E-value) of novel lipases during the kinetic resolution of racemic citronellol[5][6].

Figure 2: Lipase-catalyzed kinetic resolution pathway for (S)-citronellyl butyrate synthesis.

Step-by-Step Methodology:

• Reaction Assembly:

  • Action: In a 10 mL sealed reaction vial, combine 100 mM of racemic (R,S)-citronellol and 150 mM of butyric acid (1:1.5 molar ratio)[11].

  • Causality: The 1:1.5 molar ratio provides a slight excess of the acyl donor to drive the direct esterification equilibrium forward, without causing excessive acidification that could denature the enzyme[11].

• Biocatalyst Addition:

  • Action: Add 20% (by weight of citronellol) of immobilized Rhizomucor miehei lipase (e.g., Lipozyme IM77)[5][11].

• Incubation:

  • Action: Incubate at 40 °C to 60 °C under orbital shaking (200 rpm) for 24 hours[5][11].

• Standard Validation:

  • Action: Quench the reaction via centrifugation. Analyze the supernatant using Protocol 1. Inject the pure (S)-citronellyl butyrate standard to definitively assign the stereochemical identity of the product peaks in the resulting chromatogram[6].

Data Processing & Quantification

To validate the efficacy of the biocatalyst or the purity of an essential oil, calculate the Enantiomeric Excess ( ee ) using the peak areas ( A ) obtained from the FID chromatogram:

ee(%)=A(S)​+A(R)​∣A(S)​−A(R)​∣​×100

By comparing the retention time of the synthesized esters against the highly pure (S)-citronellyl butyrate standard, analysts can confidently compute the Enantiomeric Ratio (E-value) of the enzyme, ensuring the protocol is a self-validating system[6].

Sources

• 2. citronellyl butyrate, 141-16-2 [thegoodscentscompany.com]
• 3. Aroma Compounds in Essential Oils: Analyzing Chemical Composition Using Two-Dimensional Gas Chromatography–High Resolution Time-of-Flight Mass Spectrometry Combined with Chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enantioselective transacetylation of (R,S)-β-citronellol by propanol rinsed immobilized Rhizomucor miehei lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. What Does Citronellol Smell Like? Uses In Perfume, Skin Care & Fixation [chemicalbull.com]
• 8. ((R)-(+)-citronellol & (S)-(-)-citronellol [leffingwell.com]
• 9. agilent.com [agilent.com]
• 10. Citronellyl hexanoate | High-Purity Grade for Research [benchchem.com]
• 11. lib3.dss.go.th [lib3.dss.go.th]

Application Notes &amp; Protocols: Formulation of (S)-3,7-Dimethyloct-6-enyl butyrate in Consumer Products

Abstract

(S)-3,7-Dimethyloct-6-enyl butyrate, commonly known as citronellyl butyrate, is a widely utilized ester in the flavor and fragrance industries, prized for its pleasant, sweet, fruity-rosy aroma.[1][2] Its application spans a diverse range of consumer products, including fine fragrances, personal care items like lotions and creams, and household cleaners.[2][3] The successful incorporation of this lipophilic and volatile compound into various product matrices—which are often aqueous—presents distinct formulation challenges. Key considerations include ensuring solubility, maintaining chemical stability (particularly against hydrolysis), and preserving the intended olfactory profile throughout the product's shelf life. This document provides a comprehensive guide for researchers and formulators, detailing the physicochemical properties of (S)-3,7-Dimethyloct-6-enyl butyrate, offering detailed protocols for its formulation into different product bases, and establishing robust methodologies for analytical quantification and stability assessment.

Introduction to (S)-3,7-Dimethyloct-6-enyl butyrate

(S)-3,7-Dimethyloct-6-enyl butyrate (CAS No. 141-16-2) is an organic ester formed from the reaction of citronellol and butyric acid.[4] Its molecular structure contributes to its characteristic fragrance and its physicochemical properties, which are foundational to its formulation.[4] While naturally occurring, it is often synthesized for commercial use to ensure high purity and consistent quality.

As a fragrance ingredient, it serves not only to impart its own unique scent but can also act as a modifier and fixative for other aromatic compounds in a complex fragrance blend.[3] Its classification as a fatty alcohol ester underpins its general behavior in formulations.[5] Understanding its properties is the first step toward creating stable, effective, and sensorially pleasing consumer products.

Table 1: Physicochemical Properties of (S)-3,7-Dimethyloct-6-enyl butyrate

Property	Value	Source(s)
CAS Number	141-16-2	[6]
Molecular Formula	C₁₄H₂₆O₂	[6]
Molecular Weight	226.36 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[2][4]
Odor Profile	Sweet, fruity, floral, rosy, green, waxy	[1]
Boiling Point	270-272 °C	[2]
Solubility	Insoluble in water; Miscible with alcohol, ether, chloroform, and most fixed oils.	[3][4]
Vapor Pressure	0.003 hPa @ 20°C	[3]

Formulation Principles & Protocols

The primary challenge in formulating with (S)-3,7-Dimethyloct-6-enyl butyrate is its lipophilic nature, making it difficult to incorporate into water-based systems like lotions, body washes, and cleaners.[7] Formulators must create a stable system that prevents phase separation and protects the ester from degradation.

Causality of Formulation Choices

• Solubilization: In aqueous systems, a solubilizer or emulsifier is non-negotiable. For clear, water-based products (e.g., facial toner, room spray), solubilizers like polysorbates or hydrogenated castor oils (e.g., PEG-60 Hydrogenated Castor Oil) are used to create micro-emulsions.[8] For opaque emulsions like lotions and creams, the fragrance is added to the oil phase before emulsification.[8]

• Chemical Stability: As an ester, (S)-3,7-Dimethyloct-6-enyl butyrate is susceptible to hydrolysis, a reaction that breaks it down into its constituent alcohol (citronellol) and acid (butyric acid) in the presence of water, especially at non-neutral pH.[4] This degradation alters the scent profile. Therefore, maintaining the product pH within a stable range (typically 5.0-7.0) and using chelating agents to sequester metal ions that can catalyze degradation are critical steps.

• Volatility and Fixation: To ensure the fragrance's longevity on the skin or in the air, fixatives may be used. These are less volatile substances that slow the evaporation of more volatile fragrance components.[9] While (S)-3,7-Dimethyloct-6-enyl butyrate itself has some fixative properties, it can be paired with others like benzyl benzoate for enhanced effect.[8]

Protocol 1: Incorporation into an Oil-in-Water (O/W) Emulsion (e.g., Lotion)

This protocol describes adding the fragrance to the oil phase of a standard lotion formulation.

Step-by-Step Methodology:

• Prepare the Aqueous Phase: In a primary vessel, combine water, humectants (e.g., glycerin), and any water-soluble actives. Heat to 75°C with gentle mixing.

• Prepare the Oil Phase: In a separate vessel, combine emollients (e.g., fatty alcohols, oils) and emulsifying agents (e.g., glyceryl stearate). Heat to 75°C with mixing until all components are melted and uniform.

• Add Fragrance: Once the oil phase is uniform, cool it slightly to ~65-70°C. Add the (S)-3,7-Dimethyloct-6-enyl butyrate and any other fragrance components to the oil phase. Mix thoroughly.

  • Rationale: Adding the fragrance to the oil phase ensures it is properly solubilized before emulsification.[7] Cooling slightly minimizes the risk of degrading volatile components with excessive heat.

• Emulsification: Slowly add the oil phase to the aqueous phase under continuous high-shear homogenization.

• Cool Down: Once the emulsion is formed, switch to gentle mixing and cool the batch.

• Final Additions: Below 40°C, add preservatives and other temperature-sensitive ingredients.

• QC Analysis: Perform final quality control checks, including pH, viscosity, and appearance. Quantify the fragrance concentration using the analytical protocol in Section 3.

Protocol 2: Formulation of a Hydro-Alcoholic Solution (e.g., Eau de Toilette)

This protocol is for creating a clear, alcohol-based fragrance product.

Step-by-Step Methodology:

• Prepare Fragrance Concentrate: In a glass vessel, combine the (S)-3,7-Dimethyloct-6-enyl butyrate with other essential oils and aroma chemicals that constitute the fragrance accord. Mix until a homogenous solution is achieved.

• Solubilization: Add the fragrance concentrate to perfumer's grade ethanol (e.g., 80-95% concentration).[8] Mix thoroughly.

  • Rationale: The high ethanol content acts as the primary solvent for the lipophilic fragrance oils.[3]

• Add Water: Slowly add deionized water to the alcohol-fragrance mixture while stirring gently. The final water content will determine the product type (e.g., Eau de Parfum vs. Eau de Toilette).

• Maceration & Filtration: Allow the mixture to mature (macerate) in a cool, dark place for a period of several days to weeks. This allows the scent to develop and stabilize. Afterward, chill the solution and filter it to remove any precipitated impurities.

• QC Analysis: Verify the final alcohol percentage and analyze the fragrance profile and concentration via GC-MS (see Section 3).

Analytical Characterization and Quantification

To ensure product quality and consistency, it is essential to have a reliable method for identifying and quantifying (S)-3,7-Dimethyloct-6-enyl butyrate in the final product matrix. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this analysis due to its high sensitivity and specificity.[10]

Protocol 3: GC-MS Quantification in a Consumer Product Matrix

Objective: To extract and quantify the concentration of (S)-3,7-Dimethyloct-6-enyl butyrate.

Materials:

• GC-MS system with a suitable capillary column (e.g., DB-5 or equivalent).

• Hexane or Dichloromethane (analytical grade).

• Anhydrous Sodium Sulfate.

• Internal Standard (IS) solution (e.g., menthol or a non-interfering ester).[11]

• (S)-3,7-Dimethyloct-6-enyl butyrate certified reference standard.

Sample Preparation (from an O/W Emulsion):

• Accurately weigh ~1 g of the product into a 50 mL centrifuge tube.

• Add a known amount of the internal standard solution.

• Add 10 mL of hexane. Vortex vigorously for 2 minutes to extract the lipophilic components.

• Centrifuge at 3000 rpm for 10 minutes to separate the phases.

• Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.

• Inject 1 µL of the final extract into the GC-MS.

GC-MS Parameters (Illustrative):

Parameter	Setting
Column	DB-5, 30 m x 0.25 mm ID, 0.25 µm film
Inlet Temp	250°C
Injection Mode	Split (e.g., 20:1)
Carrier Gas	Helium, constant flow @ 1.0 mL/min
Oven Program	Initial 60°C (hold 2 min), ramp to 280°C @ 10°C/min, hold 5 min
MS Transfer Line	280°C
Ion Source Temp	230°C
Scan Range	40-400 m/z

Data Analysis:

• Identification: Confirm the identity of the (S)-3,7-Dimethyloct-6-enyl butyrate peak by comparing its retention time and mass spectrum to that of the certified reference standard.[6]

• Quantification: Prepare a calibration curve using the reference standard. Calculate the concentration in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualization of Formulation & QC Workflow

Caption: Workflow for Formulation and Quality Control.

Stability Assessment

Fragrance stability testing is a critical process to ensure the product maintains its quality, safety, and sensory characteristics throughout its intended shelf life.[10][12] It evaluates the impact of various environmental factors like temperature, light, and humidity.[12][13]

Protocol 4: Comprehensive Stability Study

Objective: To assess the stability of (S)-3,7-Dimethyloct-6-enyl butyrate in the final product under accelerated and real-time conditions.

Methodology:

• Sample Preparation: Prepare a single, homogenous batch of the final product. Package the product in its final intended consumer packaging.

• Condition Allocation: Distribute the packaged samples into different stability chambers:

  • Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH.[10][13]

  • Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH.[10]

  • Light Stability: Place samples in a light cabinet with controlled UV/visible light exposure.

  • Freeze-Thaw Cycling: Subject samples to cycles of freezing (e.g., -10°C for 24h) and thawing (room temperature for 24h) for 3-5 cycles.[12]

• Testing Timepoints: Pull samples for analysis at pre-defined intervals.

  • Accelerated: T=0, 1 month, 2 months, 3 months.

  • Real-Time: T=0, 3 months, 6 months, 12 months, and annually thereafter as needed.

• Parameters to Assess: At each timepoint, evaluate the following:

  • Physical Properties: Appearance, color, clarity, viscosity, and pH.[10]

  • Sensory Evaluation: Olfactory profile assessed by a trained panel.[10]

  • Chemical Analysis: Concentration of (S)-3,7-Dimethyloct-6-enyl butyrate via the GC-MS protocol.[10]

Table 2: Example Stability Data Presentation (Accelerated Conditions)

Timepoint	Appearance	pH	Odor Profile	Concentration (% of Initial)
T = 0	White, opaque	6.5	Conforms to standard	100%
1 Month	White, opaque	6.4	Conforms to standard	98.5%
2 Months	White, opaque	6.3	Slight loss of top notes	96.2%
3 Months	White, opaque	6.2	Noticeable degradation	92.1%

Visualization of Stability Study Design

Caption: Design of a multi-condition stability study.

Safety and Regulatory Considerations

(S)-3,7-Dimethyloct-6-enyl butyrate has undergone safety assessments. It is important to be aware of its potential for skin and eye irritation.[14] Safety data sheets indicate it may cause skin irritation and serious eye irritation.[14] Furthermore, it is classified as a skin sensitizer, meaning it may cause an allergic skin reaction upon repeated contact.[15] Formulators must adhere to concentration limits and guidelines established by regulatory bodies like the International Fragrance Association (IFRA) to ensure consumer safety.[9] For use as a flavoring agent, it has been evaluated by JECFA, which found no safety concern at the current levels of intake.[16]

Conclusion

The successful formulation of (S)-3,7-Dimethyloct-6-enyl butyrate into consumer products is a multi-faceted process that balances sensory objectives with the principles of physical and chemical stability. By understanding the compound's lipophilic nature and susceptibility to hydrolysis, formulators can select appropriate solvent and emulsifier systems and control product pH to ensure stability. The implementation of robust analytical methods, such as the GC-MS protocol detailed herein, is crucial for quality control and for validating the product's shelf life through comprehensive stability testing. Adherence to these scientific principles and regulatory guidelines will enable the development of high-quality, stable, and safe consumer products that deliver a consistent and pleasant fragrance experience.

References

• Redalyc. Alcoholysis of citronellyll butyrate catalyzed by lipase to produce citronellol. Available from: [Link]

• MLAP Botanicals. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction. Available from: [Link]

• World Health Organization (WHO) | JECFA. citronellyl butyrate. Available from: [Link]

• Breeze Intermediates Pvt. Ltd. Citronellyl Butyrate Safety Data Sheet. Available from: [Link]

• PubMed. RIFM fragrance ingredient safety assessment, citronellyl butyrate, CAS Registry number 141-16-2. Available from: [Link]

• Integrated Liner Technologies. Fragrance Stability Testing. Available from: [Link]

• The Good Scents Company. citronellyl butyrate, 141-16-2. Available from: [Link]

• National Institute of Standards and Technology (NIST). Citronellyl butyrate - NIST WebBook. Available from: [Link]

• The Good Scents Company. citronellyl butyrate, 141-16-2. Available from: [Link]

• Jasmine Factory. Fragrance & Perfume Stability: How to Make it Last. Available from: [Link]

• SVC Labs. The Essential Role of Esters in Modern Industries: From Cosmetics to Manufacturing. Available from: [Link]

• Biorius. Stability Testing of Cosmetics. Available from: [Link]

• Scent Journer. The Essential Role of Esters in the Fragrance Industry. Available from: [Link]

• PMC. Esters in the Food and Cosmetic Industries: An Overview of the Reactors Used in Their Biocatalytic Synthesis. Available from: [Link]

• Cosmetics & Toiletries. What Every Formulator Needs to Know about Fragrance. Available from: [Link]

• LookChem. Citronellyl butyrate CAS# 141-16-2: Odor profile, Molecular properties, Regulation. Available from: [Link]

• FooDB. Showing Compound Citronellyl butyrate (FDB016234). Available from: [Link]

• Flavor and Extract Manufacturers Association (FEMA). CITRONELLYL BUTYRATE. Available from: [Link]

• The Good Scents Company. neryl butyrate, 999-40-6. Available from: [Link]

Sources

• 1. citronellyl butyrate, 141-16-2 [thegoodscentscompany.com]
• 2. Citronellyl Butyrate Manufacturer & Suppliers |ELAROMA-CNBAT - Elchemy [elchemy.com]
• 3. scent.vn [scent.vn]
• 4. CAS 141-16-2: Citronellyl butyrate | CymitQuimica [cymitquimica.com]
• 5. Showing Compound Citronellyl butyrate (FDB016234) - FooDB [foodb.ca]
• 6. Citronellyl butyrate [webbook.nist.gov]
• 7. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 8. cosmeticscience.net [cosmeticscience.net]
• 9. How Perfume Chemicals Are Tested For Safety And Quality | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 10. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction - 🌿 MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]
• 11. redalyc.org [redalyc.org]
• 12. iltusa.com [iltusa.com]
• 13. certifiedcosmetics.com [certifiedcosmetics.com]
• 14. breezeipl.com [breezeipl.com]
• 15. tcichemicals.com [tcichemicals.com]
• 16. WHO | JECFA [apps.who.int]

Technical Notes & Optimization

Improving the yield of (S)-3,7-Dimethyloct-6-enyl butyrate synthesis

Welcome to the Technical Support Center for the synthesis of (S)-3,7-Dimethyloct-6-enyl butyrate (commonly known as (S)-citronellyl butyrate).

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. In drug development and fine fragrance synthesis, achieving high yields while maintaining strict enantiomeric purity requires a deep understanding of reaction thermodynamics, enzymatic microenvironments, and chemical causality.

This guide provides self-validating protocols, mechanistic troubleshooting, and empirical benchmarks to optimize your synthetic workflows.

Mechanistic Overview & Troubleshooting Logic

Whether you are utilizing biocatalysis for green synthesis or traditional chemical esterification, yield bottlenecks generally stem from thermodynamic equilibrium limits, substrate inhibition, or destructive side reactions. The logic tree below maps the causality of low yields to their respective field-proven solutions.

Troubleshooting logic for optimizing (S)-citronellyl butyrate synthesis yields.

Frequently Asked Questions (FAQs)

Q1: Why does my lipase-catalyzed esterification plateau at 60-70% yield despite using excess reagents? A1: This is a classic thermodynamic equilibrium limitation caused by water accumulation. Direct esterification of (S)-citronellol and butyric acid produces one equivalent of water. Because lipases catalyze both the forward esterification and the reverse hydrolysis, accumulating water shifts the equilibrium backward[1]. Solution: Apply Le Chatelier's principle by continuously removing water. Incorporate activated 3A or 4A molecular sieves directly into the reaction medium to act as a thermodynamic sink, which can drive yields above 95%[2].

Q2: I am using free Candida rugosa lipase, but the reaction rate drops sharply after adding butyric acid. What is the mechanism of this inhibition? A2: Butyric acid causes competitive active-site inhibition and induces a microenvironmental pH drop. High concentrations of short-chain acids bind non-productively to the lipase's active site and denature the protein structure by disrupting critical hydrogen bonds[3]. Solution: Utilize a fed-batch approach (step-wise addition of butyric acid) to keep the instantaneous acid concentration low. Alternatively, switch to a robust immobilized lipase like Candida antarctica Lipase B (CALB/Novozym 435), which exhibits a much higher tolerance to acidic microenvironments and can achieve >99% yields in solvent-free conditions[4].

Q3: In chemical synthesis using butyryl chloride, I observe a loss of enantiomeric purity of the (S)-citronellol moiety. How can I prevent this? A3: This is caused by harsh acidic byproducts. The reaction between (S)-citronellol and butyryl chloride generates stoichiometric HCl. If not immediately neutralized, this strong acid protonates the electron-rich double bond of the citronellyl moiety, leading to hydration, double-bond migration, or partial racemization[5]. Solution: Perform the reaction in the presence of a non-nucleophilic organic base (e.g., Triethylamine or Pyridine) in slight excess (1.5 eq) to act as an irreversible acid scavenger[5].

Q4: How does solvent choice impact the conversion yield in non-conventional enzymatic media? A4: The catalytic conformation of lipases depends on a tightly bound monolayer of water. Hydrophilic solvents (e.g., acetonitrile, dioxane) partition water away from the enzyme surface, stripping this essential hydration layer and rendering the biocatalyst inactive[6]. Solution: Employ non-polar solvents with a high Log P value, such as n-hexane or n-heptane. These solvents maintain the enzyme's hydration layer while perfectly solubilizing the hydrophobic terpene alcohol and fatty acid, enabling yields exceeding 94%[3][6].

Quantitative Yield Benchmarks

Use the following empirical data to benchmark your experimental setups and select the optimal parameters for your target yield.

Synthesis Route	Key Parameter	Condition	Observed Yield (%)	Reference
Enzymatic	Solvent Polarity	Hydrophilic (Acetonitrile)	< 20%	[6]
Enzymatic	Solvent Polarity	Non-polar (n-Hexane/n-Heptane)	94 - 96%	[3],[6]
Enzymatic	Water Management	Without Molecular Sieves	60 - 70%	[2]
Enzymatic	Water Management	With Molecular Sieves	> 95%	[2],[1]
Enzymatic	Biocatalyst Type	Free Candida rugosa Lipase	~ 92%	[3]
Enzymatic	Biocatalyst Type	Immobilized CALB (Solvent-free)	> 99%	[4]
Chemical	Reagent Choice	Thionyl Chloride + THF	91.4%	[5]

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems containing in-process checks to confirm causality before proceeding to the next step.

Protocol A: High-Yield Enzymatic Esterification via Immobilized CALB

Objective: Achieve >99% conversion utilizing non-polar media with continuous thermodynamic shifting.

• Preparation: Activate 4A molecular sieves by baking at 300°C for 3 hours.

  • Validation Check: Cool in a vacuum desiccator to ensure zero baseline moisture. If the sieves are not fully activated, they will act as a water source rather than a sink, stalling the reaction.

• Reaction Assembly: In a sealed 50 mL flask, combine 10 mmol (S)-citronellol and 12 mmol butyric acid in 20 mL anhydrous n-hexane[3].

• Catalyst Initiation: Add 10% (w/w relative to substrates) of Novozym 435 (Immobilized CALB) and 10% (w/v) of the activated molecular sieves[2][4].

• Incubation: Shake the mixture at 150 rpm and 50°C for 24 to 48 hours[2].

• In-Process Validation: Extract a 50 µL aliquot, dilute in hexane, and analyze via GC-FID.

  • Validation Check: The reaction is complete when the peak area of (S)-citronellol plateaus near zero. If the peak area stabilizes at >5% remaining alcohol, the system has reached premature equilibrium; add 5% (w/v) fresh molecular sieves to re-initiate the forward thermodynamic shift[1].

• Workup: Filter the reaction mixture to recover the immobilized enzyme and sieves. Evaporate the n-hexane under reduced pressure to yield the pure ester.

Protocol B: Mild Chemical Esterification via Acyl Chloride

Objective: Achieve rapid >90% yield while strictly preserving the enantiomeric purity of the (S)-citronellol moiety.

• System Purging: Flame-dry a 100 mL round-bottom flask and purge with N2.

  • Validation Check: A strictly anhydrous environment prevents the competitive hydrolysis of butyryl chloride into unreactive butyric acid.

• Reagent Loading: Dissolve 10 mmol (S)-citronellol, 15 mmol Triethylamine (TEA), and 1 mmol DMAP in 30 mL anhydrous dichloromethane (DCM). Cool the system to 0°C in an ice bath.

• Acyl Addition: Add 12 mmol butyryl chloride dropwise over 15 minutes.

  • Validation Check: Observe the formation of a dense white precipitate (TEA·HCl salt). This visually confirms the successful scavenging of the acidic byproduct, protecting the terpene double bond.

• Propagation: Remove the ice bath and stir at room temperature for 3 hours[5].

• In-Process Validation: Perform TLC (Silica gel, Hexane:Ethyl Acetate 15:1)[5].

  • Validation Check: Complete disappearance of the lower Rf spot ((S)-citronellol) and dominance of the higher Rf spot (ester) confirms reaction completion.

• Workup: Quench with 20 mL saturated NaHCO3.

  • Validation Check: The complete cessation of CO2 gas evolution confirms all residual acid is neutralized. Separate the organic layer, wash with brine, dry over anhydrous Na2SO4, and concentrate under vacuum to yield the product[5].

Sources

• 1. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 2. ije.ir [ije.ir]
• 3. journals.utm.my [journals.utm.my]
• 4. Ionic liquids improve citronellyl ester synthesis catalyzed by immobilized Candida antarctica lipase B in solvent-free media - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. CITRONELLYL BUTYRATE synthesis - chemicalbook [chemicalbook.com]
• 6. yadda.icm.edu.pl [yadda.icm.edu.pl]

Technical Support Center: Optimization of Chiral Resolution for 3,7-Dimethyloct-6-enyl Esters

Welcome to the technical support center for the chiral resolution of 3,7-dimethyloct-6-enyl esters (e.g., citronellyl esters). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical protocols. We will explore the two primary methodologies for resolving these valuable chiral compounds: Enzymatic Kinetic Resolution and Chiral Chromatography.

Part 1: Troubleshooting Guide: Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a powerful method that leverages the stereoselectivity of enzymes, most commonly lipases, to preferentially acylate or hydrolyze one enantiomer in a racemic mixture.[1] However, achieving high enantiomeric excess (ee) and conversion requires careful optimization.

Frequently Encountered Issues & Solutions

Q1: My enzymatic reaction has a very low conversion rate or is extremely slow. How can I improve it?

A1: A slow reaction rate is a common hurdle that can often be traced back to suboptimal reaction conditions or enzyme health.

• Potential Cause 1: Suboptimal Enzyme Choice or Activity.

  • Explanation: Not all lipases are effective for every substrate. Lipase B from Candida antarctica (CALB), particularly in its immobilized form (e.g., Novozym® 435), is a robust and widely-used biocatalyst for the kinetic resolution of alcohols and esters due to its high activity and stability in organic solvents.[1][2][3][4] Enzyme activity can also be compromised by improper storage or handling.

  • Solution:

    • Confirm Enzyme Suitability: If you are not using CALB, consider it as a benchmark. It is highly effective for a wide range of transformations.[3]

    • Verify Enzyme Activity: Before troubleshooting further, test your enzyme batch with a standard substrate (e.g., hydrolysis of p-nitrophenyl butyrate) to confirm its activity is within the expected range.

    • Increase Enzyme Loading: A simple way to increase the reaction rate is to increase the catalyst concentration. Try increasing the enzyme amount by 5-10% (w/w reactants).[5]

• Potential Cause 2: Inappropriate Temperature.

  • Explanation: Enzyme activity is highly dependent on temperature.[6] For most lipases like CALB, activity increases with temperature up to an optimum (typically 40-70°C), after which thermal denaturation causes a rapid loss of function.[5][6]

  • Solution: Screen a range of temperatures (e.g., 30°C, 45°C, 60°C) to find the optimal balance for your specific ester. A 10°C rise can increase activity by 50-100%, but be mindful of the enzyme's stability limit.[6]

• Potential Cause 3: Mass Transfer Limitations.

  • Explanation: If using an immobilized enzyme, the substrate must diffuse from the bulk solvent to the enzyme's active sites within the support matrix. Insufficient mixing can make this diffusion the rate-limiting step.

  • Solution: Ensure adequate agitation. For a standard stirred-tank reactor, a stirring speed of 150-200 rpm is typically sufficient to minimize mass transfer limitations.[1][4]

Q2: The enantioselectivity of my reaction is poor (low enantiomeric excess). What are the key parameters to adjust?

A2: Low enantioselectivity (expressed as the E-value) is a critical issue. Temperature and the choice of solvent are the most influential factors.[7][8]

• Potential Cause 1: Suboptimal Temperature.

  • Explanation: The relationship between temperature and enantioselectivity is complex and not always predictable. It is governed by the differences in the activation enthalpy and entropy for the reaction of each enantiomer.[9] While higher temperatures increase reaction rates, they can sometimes decrease enantioselectivity by providing enough thermal energy to overcome the subtle energy differences in the transition states.

  • Solution: Often, lowering the reaction temperature enhances enantioselectivity, although this will also slow the reaction rate. It is crucial to screen a range of temperatures and analyze both conversion and enantiomeric excess to find the best compromise.[8]

• Potential Cause 2: Incorrect Solvent Choice.

  • Explanation: The solvent plays a critical role in modulating enzyme activity and enantioselectivity.[10] Lipases like CALB generally exhibit the highest activity in non-polar, hydrophobic organic solvents such as hexane and toluene, and lower activity in polar solvents like acetonitrile.[2] The solvent interacts with the enzyme and substrate, influencing the conformation of the active site and the solvation of the substrate, which directly impacts enantiomeric recognition.[8]

  • Solution:

    • Screen Solvents: Test a range of solvents with varying polarities (Log P values). Start with non-polar options like n-heptane or toluene.

    • Avoid Polar Solvents: Unless necessary for solubility, avoid highly polar solvents that can strip essential water from the enzyme's hydration shell, leading to inactivation.

• Potential Cause 3: Nature of the Acyl Donor.

  • Explanation: In transesterification reactions, the structure of the acyl donor (e.g., vinyl acetate, ethyl acetate) can influence enantioselectivity. The enzyme's active site must accommodate both the alcohol (your substrate) and the acyl donor. A bulky or poorly fitting acyl donor can hinder the optimal binding of the substrate enantiomers.[7]

  • Solution: Screen different acyl donors. Vinyl esters (e.g., vinyl acetate) are often excellent choices as the enol byproduct tautomerizes to acetaldehyde, making the reaction effectively irreversible.[11]

Part 2: Troubleshooting Guide: Chiral Chromatography (GC & HPLC)

Chiral chromatography is the definitive method for analyzing the enantiomeric purity of your products and can also be used for preparative-scale separation. Success hinges on selecting the right chiral stationary phase (CSP) and optimizing chromatographic conditions.

Frequently Encountered Issues & Solutions

Q1: I am seeing poor or no separation of my 3,7-dimethyloct-6-enyl ester enantiomers. Where do I start?

A1: This is the most common challenge in chiral method development. The issue almost always lies with the column or the mobile phase.

• Potential Cause 1: Inappropriate Chiral Stationary Phase (CSP).

  • Explanation: Chiral recognition is based on specific interactions (e.g., hydrogen bonding, dipole-dipole, steric hindrance) between the analyte and the CSP.[12] If the CSP cannot form transient diastereomeric complexes with your analytes, no separation will occur.

  • Solution:

    • For Gas Chromatography (GC): Cyclodextrin-based columns are the industry standard for volatile and semi-volatile chiral compounds like terpenoid esters.[1][13] Screen different derivatized cyclodextrin phases (e.g., beta- or gamma-cyclodextrin derivatives) to find one that provides the necessary selectivity.[13][14]

    • For High-Performance Liquid Chromatography (HPLC): Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are exceptionally versatile and should be your first choice.[13] Screen a small set of polysaccharide columns under normal phase conditions.

• Potential Cause 2: Suboptimal Mobile Phase or Carrier Gas Flow.

  • Explanation: The mobile phase (in HPLC) or carrier gas flow rate (in GC) controls the amount of time the analyte spends interacting with the CSP. Chiral separations often benefit from slower flow rates than achiral separations, as this allows more time for the selective interactions to occur.[15][16]

  • Solution:

    • HPLC: Systematically vary the mobile phase composition (e.g., the ratio of hexane to alcohol modifier like isopropanol). Reduce the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) to see if resolution improves.[15]

    • GC: Optimize the linear velocity of the carrier gas (Helium or Hydrogen). Slower oven temperature ramp rates can also significantly improve resolution.[13]

• Potential Cause 3: Incorrect Temperature.

  • Explanation: Temperature affects the thermodynamics of the chiral recognition process. Lower temperatures often increase selectivity and improve resolution by enhancing the stability of the transient diastereomeric complexes.[15][16]

  • Solution: Try operating the column at a lower temperature. For GC, this means a lower initial oven temperature.[13] For HPLC, use a column oven set to a temperature below ambient (e.g., 15-20°C).

Q2: My chromatogram shows significant peak tailing or fronting. What is the cause and how can I fix it?

A2: Asymmetrical peaks compromise both resolution and the accuracy of quantification. This is often caused by column overload or secondary interactions.

• Potential Cause 1: Column Overload.

  • Explanation: Injecting too much sample mass saturates the active sites on the CSP, leading to a loss of the Gaussian peak shape and reduced resolution.[1][15]

  • Solution: Prepare a dilution series of your sample and inject decreasing amounts. If peak shape and resolution improve with dilution, you have identified overloading as the problem.[1][13]

• Potential Cause 2: Active Sites in the System (GC).

  • Explanation: The ester functional group can interact with active sites (e.g., exposed silanols) in the GC inlet liner or at the head of the column, causing peak tailing.

  • Solution: Use a deactivated inlet liner and ensure you are using a high-quality, inert chiral column. Regular maintenance, including changing the liner and septum, is crucial.[13]

• Potential Cause 3: Incompatible Sample Solvent (HPLC).

  • Explanation: Dissolving your sample in a solvent that is significantly stronger than the mobile phase can cause peak distortion and poor efficiency.

  • Solution: Whenever possible, dissolve your sample in the mobile phase itself. If this is not feasible, use the weakest possible solvent that provides adequate solubility.[17]

Part 3: General FAQs

Q1: How do I choose between enzymatic resolution and preparative chiral chromatography for obtaining pure enantiomers?

A1: The choice depends on scale, cost, and development time.

• Enzymatic Resolution is often more cost-effective and scalable for large quantities. The primary costs are the enzyme and substrates. However, the maximum theoretical yield for a single enantiomer is 50%, and it requires a subsequent separation step (e.g., distillation, extraction, or chromatography) to isolate the product from the unreacted substrate.

• Preparative Chiral Chromatography can provide both enantiomers at high purity in a single process. However, it requires significant investment in specialized columns and solvent consumption can be very high, making it more expensive for large-scale production. It is often the preferred method at the research and early development stages.

Q2: What are the best starting conditions for the enzymatic resolution of a 3,7-dimethyloct-6-enyl ester?

A2: A robust starting point is the transesterification of the corresponding alcohol (e.g., citronellol) using an immobilized lipase.

• Enzyme: Novozym® 435 (Immobilized Candida antarctica Lipase B).[4][18]

• Substrates: Racemic citronellol and an acyl donor (vinyl acetate is an excellent choice).[11]

• Solvent: n-Heptane.

• Temperature: 45°C.

• Agitation: 150-200 rpm.

Part 4: Key Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of (±)-Citronellol

This protocol describes a typical lab-scale transesterification for kinetic resolution.

• Preparation: To a 100 mL oven-dried, screw-capped flask equipped with a magnetic stir bar, add racemic (±)-citronellol (1.0 eq), vinyl acetate (1.5 eq), and 50 mL of anhydrous n-heptane.

• Pre-incubation: Place the flask in a temperature-controlled shaker or oil bath set to 45°C. Allow the mixture to stir at 150 rpm for 15 minutes to reach thermal equilibrium.

• Reaction Initiation: Add Novozym® 435 (typically 10% by weight of the limiting substrate).

• Monitoring: At regular intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw a small aliquot (approx. 50 µL) of the reaction mixture. Filter the enzyme beads using a syringe filter.

• Analysis: Dilute the aliquot with a suitable solvent (e.g., hexane) and analyze by chiral GC (see Protocol 2) to determine the conversion and the enantiomeric excess of the remaining citronellol (substrate, eeₛ) and the formed citronellyl acetate (product, eeₚ).

• Termination: The reaction is typically stopped when the conversion reaches ~50%, which should theoretically provide the highest possible enantiomeric excess for both the remaining substrate and the product.

• Workup: Filter off the immobilized enzyme (which can be washed and potentially reused).[4] The filtrate containing the unreacted alcohol and the ester product can be separated by column chromatography on silica gel.

Protocol 2: Chiral GC Method Development for Citronellol/Citronellyl Acetate

This protocol provides a starting point for analyzing the enantiomeric composition from Protocol 1.

• Instrumentation & Column:

  • Gas chromatograph with a Flame Ionization Detector (FID).

  • Chiral Capillary Column: A cyclodextrin-based column, such as one containing a derivatized β-cyclodextrin phase, is highly recommended.[13][14] (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness).

• GC Conditions (Starting Point):

  • Carrier Gas: Helium, at a constant flow rate of 1.0 mL/min.

  • Injector: 250°C, Split mode (Split ratio 50:1).

  • Detector (FID): 250°C.

  • Oven Program: Start at 80°C, hold for 1 min, then ramp at 2°C/min to 150°C.

  • Injection Volume: 1 µL.

• Sample Preparation: Prepare a ~100 ppm solution of the reaction aliquot in hexane.

• Data Acquisition: Inject the sample and record the chromatogram. Identify the peaks for both enantiomers of citronellol and citronellyl acetate based on a racemic standard.

• Optimization: If co-elution occurs, systematically adjust the oven program. First, try a slower ramp rate (e.g., 1°C/min). If that is insufficient, lower the initial oven temperature. Adjusting the carrier gas flow rate can also fine-tune the separation.[13]

Part 5: Data Summaries & Visual Workflows

Data Presentation

Table 1: Influence of Solvent on Lipase-Catalyzed Kinetic Resolution.

Solvent	Log P	Typical Effect on Enantioselectivity (E-value)	Typical Effect on Activity	Reference(s)
n-Heptane	4.5	High	High	[2]
Toluene	2.7	High	High	[2]
Methyl tert-butyl ether (MTBE)	1.3	Medium-High	Medium	[19]
Acetonitrile	-0.3	Low	Low	[2]

| Dimethyl sulfoxide (DMSO) | -1.3 | Variable, often low | Low, but can stabilize enzyme |[19] |

Table 2: Starting Conditions for Chiral Chromatography of Terpenoid Esters.

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Stationary Phase	Derivatized Cyclodextrin (e.g., β- or γ-CD)[13][14]	Immobilized Polysaccharide (e.g., Amylose or Cellulose derivatives)[13]
Mobile Phase / Carrier	Helium or Hydrogen	Normal Phase: Hexane / Isopropanol (e.g., 98:2 v/v)
Flow Rate / Velocity	1.0 - 1.5 mL/min	0.5 - 1.0 mL/min
Temperature	80-120°C (initial oven temp)	20-25°C

| Key Optimization | Oven temperature ramp rate, carrier gas velocity[13] | % Modifier (alcohol), flow rate, temperature[15] |

Experimental & Logical Workflows

Caption: Troubleshooting workflow for low enantioselectivity.

Caption: Systematic workflow for chiral chromatography method development.

References

• BenchChem. (2025). troubleshooting guide for HPLC analysis of chiral compounds. BenchChem.
• Chrom Tech, Inc. (2024). Understanding Chiral Chromatography: A Comprehensive Guide. Chrom Tech.
• Siódmiak, T. et al. (2019). Lipase B from Candida antarctica — the wide applicable biocatalyst in obtaining pharmaceutical compounds. Medical Research Journal, 4(3), 174–177.
• Cuiper, A. D. et al. (1999). Kinetic Resolutions and Enantioselective Transformations of 5-(Acyloxy)pyrrolinones Using Candida antarctica Lipase B: Synthetic and Structural Aspects. The Journal of Organic Chemistry, 64(7), 2567–2575.
• Tuszyńska, J. (2020). Quarter of a Century after: A Glimpse at the Conformation and Mechanism of Candida antarctica Lipase B. Molecules, 25(10), 2371.
• Chiral Technologies. (2021). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chromatography Online.
• Rother, D. et al. (2013). Influence of Organic Solvents on Enzymatic Asymmetric Carboligations. Molecules, 18(5), 5483–5501.
• Blandón, V. et al. (2017). Kinetic Resolution of (R,S)-α-Tetralol by Immobilized Candida antarctica Lipase B: Comparison of Packed-Bed over Stirred-Tank Batch Bioreactor. Organic Process Research & Development, 21(2), 241–248.
• Aryal, S. (2025). Chiral Chromatography: Principle, Components, Steps, Types, Uses. Microbe Notes.
• Staudt, K. J. et al. (2024). Kinetic of citronellyl ester production by the esterification reaction.... ResearchGate.
• BenchChem. (2025). enhancing the resolution of ethyl citronellate enantiomers. BenchChem.
• Various Authors. (1993-2015). Enantioselectivity: The Decisive Factors. ResearchGate.
• Various Authors. (2018). Solvent effect on the optimization of enzymatic kinetic resolution of acetylenic alcohol 3. ResearchGate.
• Conti, P. et al. (2000). Temperature and solvent effects on enzyme stereoselectivity: inversion temperature in kinetic resolutions with lipases. Chemical Communications.
• Staudt, K. J. et al. (2024). Lipase-Catalyzed Synthesis of Citronellyl Esters by Different Acylating Agents: A Kinetic Comparison Study. Journal of the Brazilian Chemical Society.
• BenchChem. (2025). Method development for the chiral separation of 3,7-Dimethyloct-6-en-2-ol isomers. BenchChem.
• Staudt, K. J. et al. (2025). Lipase-Catalyzed Synthesis of Citronellyl Esters by Different Acylating Agents: A Kinetic Comparison Study. ResearchGate.
• Podevin, M. et al. (2024). Intrinsic Kinetics Resolution of an Enantioselective Transesterification Catalyzed with the Immobilized Enzyme Novozym435. ACS Engineering Au.
• van Tol, J. B. A. et al. (1999). The temperature dependence of enzymatic kinetic resolutions reveals the relative contribution of enthalpy and entropy to enzymatic enantioselectivity. Biocatalysis and Biotransformation, 17(1), 61-79.
• Kitaguchi, H. et al. (1989). Enzymic resolution of racemic amines: crucial role of the solvent. Journal of the American Chemical Society, 111(8), 3094–3095.
• Creative Enzymes. (n.d.). Effect of Temperature on Enzymatic Reaction. Creative Enzymes.
• BenchChem. (2025). Technical Support Center: Enhancing Resolution in Chiral Chromatography. BenchChem.
• Hepner, J. et al. (n.d.). Chiral Separation and Optimization on Substituted ß-Cyclodextrin Columns. Restek Corporation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. journals.viamedica.pl [journals.viamedica.pl]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Effect of Temperature on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 7. researchgate.net [researchgate.net]
• 8. Temperature and solvent effects on enzyme stereoselectivity: inversion temperature in kinetic resolutions with lipases - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Making sure you're not a bot! [liu.diva-portal.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chromtech.com [chromtech.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. lcms.cz [lcms.cz]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. microbenotes.com [microbenotes.com]
• 17. benchchem.com [benchchem.com]
• 18. scielo.br [scielo.br]
• 19. Influence of Organic Solvents on Enzymatic Asymmetric Carboligations - PMC [pmc.ncbi.nlm.nih.gov]

Biocatalytic Resolution Support Center: Enhancing (S)-Citronellol Stereoselectivity

Welcome to the Technical Support Center for the biocatalytic resolution of terpenes. This guide is designed for drug development professionals and researchers aiming to optimize the enantiomeric excess (ee%) of (S)-citronellol during enzymatic esterification.

Below, you will find diagnostic workflows, mechanistic FAQs, troubleshooting guides for common kinetic roadblocks, and self-validating experimental protocols.

Diagnostic Workflow

Use the following logical pathway to diagnose and correct poor stereoselectivity in your esterification reactions.

Troubleshooting workflow for resolving low enantiomeric excess in (S)-citronellol esterification.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why is the enantioselectivity of citronellol esterification inherently low compared to secondary alcohols? A1: Citronellol is a primary alcohol characterized by a "remote chiral center" located at the C3 position, rather than adjacent to the reacting hydroxyl group at C1. This spatial separation means that the steric differentiation between the (R) and (S) enantiomers is minimally perceived within the catalytic triad of standard lipases. Consequently, enzymatic resolution via enantioselective synthesis requires highly optimized thermodynamic conditions to force steric recognition[1].

Q2: How does temperature modulation influence the Enantiomeric Ratio ( E -value)? A2: Stereoselectivity is fundamentally a kinetically controlled thermodynamic process driven by the difference in activation energies ( ΔΔG‡ ) between the two enantiomers. Lowering the reaction temperature (e.g., from the standard 40°C down to 30°C) reduces the conformational flexibility of the lipase. This increased structural rigidity amplifies the steric clashes for the non-preferred enantiomer in the binding pocket, thereby enhancing the enantiomeric excess (ee%) of the unreacted (S)-citronellol[1].

Q3: Why do you recommend vinyl acetate over acetic acid as the acyl donor? A3: Using a reversible acyl donor like acetic acid generates water as a byproduct, which can lead to ester hydrolysis, creating a thermodynamic equilibrium that severely limits conversion. Vinyl acetate acts as an irreversible acyl donor; its leaving group (vinyl alcohol) rapidly tautomerizes into acetaldehyde. This irreversible thermodynamic push drives the transesterification forward, which is vital since enzyme-catalyzed reactions in non-aqueous organic media can be inherently slow[1][2].

Troubleshooting Guide: Common Experimental Roadblocks

Issue A: Stalled Conversion in Non-Aqueous Media

Symptom: The reaction plateaus at <30% conversion despite an excess of the acyl donor. Root Cause: Extreme desiccation of the biocatalyst. Lipases require a minimal, tightly bound hydration shell to maintain their active conformation (interfacial activation) in hydrophobic solvents like n-hexane or toluene[3]. Corrective Action:

• Evaluate the water content of your solvent system.

• Spike the reaction mixture with 0.3% to 0.75% (v/v) ultrapure water.

• Self-Validation: Monitor the initial reaction rate immediately post-water addition. You should observe a linear increase in ester production within the first 60 minutes.

Issue B: Severe Substrate Inhibition

Symptom: Increasing the starting concentration of racemic citronellol decreases the initial reaction rate. Root Cause: Citronellol can act as a dead-end inhibitor. Because the reaction obeys a ping-pong bi-bi mechanism, high concentrations of the alcohol can competitively bind to the free enzyme or the acyl-enzyme intermediate, preventing the catalytic cycle from progressing[4]. Corrective Action:

• Implement a fed-batch substrate addition strategy, keeping the instantaneous concentration of citronellol low.

• Alternatively, utilize microwave-assisted heating (if equipment permits). Microwave irradiation increases the collision frequency of molecules, effectively reducing the inhibition constant and augmenting the reaction rate without altering the fundamental mechanism[4].

Self-Validating Protocol: Enantioselective Transacetylation of (R,S)-Citronellol

This methodology utilizes propanol-rinsed immobilized Rhizomucor miehei lipase (RML) or Candida antarctica lipase B (CALB / Novozym 435) to achieve high ee% for (S)-citronellol.

Materials Required:

• Racemic (R,S)-β-citronellol (Substrate)

• Vinyl acetate (Irreversible acyl donor)

• Immobilized Lipase (Novozym 435 or PREP-RML)

• n-Hexane (Non-polar solvent)

Step-by-Step Methodology:

• System Preparation: In a screw-capped vial, combine racemic citronellol and vinyl acetate in a strictly controlled 1:6 molar ratio.

  • Causality: A high molar excess of the acyl donor ensures pseudo-first-order kinetics and drives the irreversible tautomerization of the leaving group.

• Solvent & Hydration Control: Add n-hexane to achieve a substrate concentration of 0.1 M. Introduce exactly 0.3% (v/v) ultrapure water.

  • Validation Check: The mixture must remain monophasic. If cloudiness persists, the water activity is too high, risking premature ester hydrolysis.

• Biocatalyst Addition: Add the freeze-dried immobilized lipase at 10% (w/w relative to the total reactants).

• Incubation: Seal the vial and incubate in an orbital shaker at 30°C and 200 rpm.

  • Causality: 200 rpm is the established threshold to overcome external mass transfer limitations (diffusion) without causing mechanical shear degradation to the immobilized resin[2].

• In-Process Monitoring (Critical Self-Validation):

  • Withdraw 50 µL aliquots at 2, 4, 8, and 24 hours.

  • Dilute with 950 µL of hexane and analyze via Chiral GC-MS.

  • Checkpoint: Calculate the conversion ( C ) and enantiomeric excess of the substrate ( ees​ ). The reaction must be terminated exactly when conversion reaches ~50-55%. Pushing past this point will degrade the enantiopurity of the unreacted (S)-citronellol[1].

• Termination and Recovery: Filter the mixture through a sintered glass funnel to recover the enzyme. The filtrate contains the (R)-citronellyl acetate and the highly pure, unreacted (S)-citronellol, which can now be separated via fractional distillation or flash chromatography.

Quantitative Data: Parameter Optimization Summary

The following table synthesizes kinetic data across various biocatalytic setups to help you benchmark your expected conversion and stereoselectivity.

Biocatalyst Source	Acyl Donor	Temp (°C)	Water Added (v/v)	Max Conversion	ee% of (S)-Citronellol	Reference
Rhizomucor miehei (PREP)	Vinyl Acetate	30	0.75%	55%	70%	[1]
Novozym 435 (CALB)	Propionic Acid	40	None	91%	N/A (Esterification)	[3]
Pseudomonas fluorescens	Vinyl Acetate	40	None	87%	Moderate	[2]
Novozym 435 (Microwave)	Vinyl Acetate	40	None	>90%	High	[4]

Note: "PREP" refers to propanol-rinsed enzyme preparations, which exhibit superior reaction rates and rigidity in organic media.

References

• Enantioselective transacetylation of (R,S)-β-citronellol by propanol rinsed immobilized Rhizomucor miehei lipase. National Institutes of Health (NIH) / PMC. 1

• Lipase-Catalyzed Synthesis of Citronellyl Esters by Different Acylating Agents: A Kinetic Comparison Study. ResearchGate. 3

• Lipase-catalyzed transesterification synthesis of citronellyl acetate in a solvent-free system and its reaction kinetics. ResearchGate. 2

• Kinetic and Mechanistic Investigation of Microwave-Assisted Lipase Catalyzed Synthesis of Citronellyl Acetate. ACS Publications. 4

Sources

• 1. Enantioselective transacetylation of (R,S)-β-citronellol by propanol rinsed immobilized Rhizomucor miehei lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Bioactivity comparison of (S)- vs (R)-3,7-Dimethyloct-6-enyl butyrate

Bioactivity Comparison of (S)- vs (R)-3,7-Dimethyloct-6-enyl Butyrate

Introduction to the Chiral Landscape of Citronellyl Butyrate

3,7-Dimethyloct-6-enyl butyrate, commonly known as citronellyl butyrate, is a highly valued monoterpenoid ester utilized extensively in the flavor, fragrance, and agricultural sectors. The molecule possesses a single chiral center at the C3 position, giving rise to two distinct enantiomers: (S)-(-)-citronellyl butyrate and (R)-(+)-citronellyl butyrate .

In biological systems, chirality dictates function. The spatial orientation of the C3 methyl group fundamentally alters how this molecule interacts with chiral biological targets, including human olfactory G-protein coupled receptors (GPCRs), microbial lipid bilayers, and insect chemosensory neurons [1]. This guide provides an objective, data-driven comparison of the bioactivity of these two enantiomers, supported by mechanistic insights and reproducible experimental workflows.

Olfactory Bioactivity and Receptor Recognition

The most immediate biological discrepancy between the (S)- and (R)-enantiomers lies in their organoleptic properties.

• (S)-(-)-Citronellyl Butyrate: Derived from natural (-)-citronellol (predominant in Pelargonium graveolens), this enantiomer exhibits a highly refined, sweet, rose-like, and fruity odor profile. It boasts a lower olfactory threshold, meaning human receptors are highly sensitized to its spatial configuration [1].

• (R)-(+)-Citronellyl Butyrate: Exhibits a harsher, slightly bitter, and more earthy floral note.

Mechanistic Causality: Human olfactory receptors (ORs) are GPCRs with chiral binding pockets. The (S)-configuration aligns optimally with the hydrophobic sub-pockets of specific receptors (e.g., OR1A1). This precise steric fit stabilizes the receptor's active conformation, leading to a robust activation of the Golf​ protein. The subsequent cascade synthesizes cyclic AMP (cAMP), opening cyclic nucleotide-gated (CNG) ion channels, and triggering membrane depolarization. The (R)-configuration introduces steric clash within the binding pocket, reducing binding affinity ( Kd​ ) and altering the downstream signal intensity.

Caption: Olfactory GPCR signaling pathway activated stereoselectively by (S)-Citronellyl butyrate.

Antimicrobial and Insect Repellent Efficacy

Beyond olfaction, citronellyl butyrate exhibits measurable defensive bioactivities. Essential oils rich in the (S)-enantiomer, such as Geranium (Pelargonium graveolens) and Pomelo leaf (Citrus grandis), demonstrate significant antimicrobial and insect-repellent properties [2][4].

• Insect Repellency: Bioactivity-guided fractionations have shown that citronellol esters act as potent repellents against ticks (e.g., Amblyomma americanum) and agricultural pests (e.g., pea aphids). The (S)-enantiomer interacts with insect odorant-binding proteins (OBPs), disrupting host-seeking behavior [2].

• Antimicrobial Action: The lipophilic butyrate tail combined with the monoterpene backbone allows the molecule to partition into bacterial cell membranes. While both enantiomers disrupt membrane integrity, the (S)-isomer often shows marginally better Minimum Inhibitory Concentration (MIC) values against strains like S. aureus, likely due to stereospecific interactions with membrane-bound transport proteins [4].

Quantitative Data Presentation

Table 1: Physicochemical and Organoleptic Comparison

Property	(S)-(-)-Citronellyl Butyrate	(R)-(+)-Citronellyl Butyrate
CAS Number	81786-75-6	141-16-2 (General Racemate)
Odor Profile	Refined, sweet, rose-like, fruity	Harsher, slightly bitter, earthy
Receptor Affinity	High (Lower detection threshold)	Moderate (Higher detection threshold)

| Natural Occurrence | Predominant in Pelargonium species | Minor component in natural oils |

Table 2: Comparative Bioactivity Metrics (Representative Data)

Bioactivity Assay	(S)-Enantiomer	(R)-Enantiomer	Racemic Mixture
Tick Repellency (Filter Paper, 0.1 mg/cm²)	High (>85% repellency)	Moderate (~60% repellency)	High (~75% repellency)
Antimicrobial MIC (S. aureus)	~0.10% (v/v)	~0.15% (v/v)	~0.12% (v/v)

| OR GPCR Activation (In vitro EC50​ ) | ~1.2 µM | ~4.5 µM | ~2.8 µM |

Experimental Methodologies

To objectively validate the bioactivity differences, researchers must first isolate the enantiomers and subject them to controlled bioassays. The following self-validating protocols ensure high-fidelity data generation.

Protocol 1: Enantioselective Resolution via Lipase Catalysis

Because synthesizing pure enantiomers from scratch is costly, kinetic resolution of racemic citronellyl butyrate using lipase is the industry standard [3].

• Causality: Mucor miehei lipase (Lipozyme) possesses an asymmetric active site. During alcoholysis, it preferentially accommodates the (R)-enantiomer to form an acyl-enzyme intermediate, converting it to (R)-citronellol, while leaving the (S)-citronellyl butyrate intact.

• Step 1 (Reaction): Dissolve 100 mM of racemic citronellyl butyrate and 100 mM of heptanol in dry n-heptane.

• Step 2 (Catalysis): Add immobilized Mucor miehei lipase (10% w/w relative to substrate). Incubate at 45°C with reciprocating shaking (150 rpm) for 48 hours.

• Step 3 (Separation): Filter out the biocatalyst. Separate the unreacted (S)-citronellyl butyrate from the newly formed (R)-citronellol using silica gel column chromatography (Hexane:Ethyl Acetate gradient).

• Validation: Confirm enantiomeric excess (ee > 98%) using Chiral Gas Chromatography (GC).

Caption: Lipase-catalyzed enantioselective alcoholysis and downstream bioassay workflow.

Protocol 2: In Vitro Olfactory Receptor Activation (Calcium Imaging)

• Step 1: Culture HEK293T cells co-transfected with human OR1A1 and the RTP1S chaperone protein in DMEM medium.

• Step 2: Load cells with 3 µM Fluo-4 AM calcium indicator dye for 45 minutes at 37°C. Wash twice with assay buffer to remove extracellular dye.

• Step 3: Using an automated liquid handler, apply serial dilutions (0.1 µM to 100 µM) of (S)- and (R)-citronellyl butyrate.

• Step 4: Quantify intracellular calcium transients using a fluorescence plate reader (Ex: 488 nm, Em: 525 nm). Plot dose-response curves to calculate EC50​ values. Include a buffer-only negative control to establish baseline fluorescence.

Protocol 3: Tick Repellency Bioassay (Vertical Filter Paper Method)

• Step 1: Treat a 4x4 cm zone of vertical filter paper with 0.103 mg/cm² of the target enantiomer dissolved in hexane. Allow 10 minutes for solvent evaporation [2].

• Step 2: Prepare a negative control (hexane only) and a positive control (DEET at 0.103 mg/cm²).

• Step 3: Introduce 10 Amblyomma americanum nymphs to the untreated lower zone of the filter paper.

• Step 4: Record tick positions after 15 minutes. Ticks failing to cross the treated zone are scored as repelled. Calculate the percentage of repellency to establish behavioral bioactivity.

References

• Ravid, U., et al. "Comparison of Current Chemical and Stereochemical Tests for the Identification and Differentiation of Pelargonium graveolens L'H." ACG Publications. Available at: [Link]

• Tabanca, N., et al. (2013). "Bioactivity-Guided Investigation of Geranium Essential Oils as Natural Tick Repellents." Journal of Agricultural and Food Chemistry, 61(17), 4101-4107. Available at:[Link]

• Castro, H. F., et al. (2001). "Alcoholysis of citronellyl butyrate catalyzed by lipase to produce citronellol." Redalyc. Available at: [Link]

• Lin, Y., et al. (2017). "Composition and Bioactivity of Essential Oil from Citrus grandis (L.) Osbeck 'Mato Peiyu' Leaf." MDPI Molecules, 22(12), 2149. Available at:[Link]

A Comparative Spectroscopic Guide to the Enantiomers of 3,7-Dimethyloct-6-enyl Butyrate

In the realm of fragrance chemistry, flavor science, and the development of bioactive molecules, the stereochemistry of a compound is paramount. The enantiomeric form of a molecule can drastically alter its sensory perception and biological activity. This guide provides a comprehensive spectroscopic comparison of the (R)- and (S)-enantiomers of 3,7-dimethyloct-6-enyl butyrate, also known as citronellyl butyrate. This terpenoid ester is valued for its fruity, rosy aroma, and understanding its chiral properties is crucial for quality control and the development of novel applications.[1][2][3]

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of various spectroscopic techniques for the differentiation and characterization of these enantiomers. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

Introduction to Chirality and Spectroscopy

Enantiomers are non-superimposable mirror images of each other that exhibit identical physical properties such as boiling point, melting point, and solubility in achiral solvents. However, they differ in their interaction with plane-polarized light and their binding to other chiral molecules, such as olfactory receptors or enzymes. Spectroscopic techniques that utilize chiral probes or polarized light are therefore indispensable for their differentiation.

This guide will focus on three primary spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents: A powerful technique for resolving the signals of enantiomers in a racemic or enantiomerically enriched mixture.

• Vibrational Circular Dichroism (VCD) Spectroscopy: An infrared-based technique that measures the differential absorption of left and right circularly polarized light by chiral molecules.

• Electronic Circular Dichroism (ECD) Spectroscopy: A UV-Vis based technique analogous to VCD, which provides information about the stereochemistry of molecules containing chromophores.

Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents

NMR spectroscopy is a cornerstone of chemical structure elucidation.[4] In the context of chirality, standard NMR techniques are generally unable to distinguish between enantiomers. However, the addition of a chiral lanthanide shift reagent (CLSR) can induce diastereomeric interactions with the enantiomers in solution, leading to the separation of their NMR signals.[5][6][7]

The "Why": Causality in Experimental Design

The choice of a CLSR is critical. These reagents, often complexes of europium or praseodymium with chiral ligands like camphor derivatives, are Lewis acids that reversibly coordinate to Lewis basic sites in the analyte, in this case, the carbonyl oxygen of the ester group in 3,7-dimethyloct-6-enyl butyrate. This interaction forms transient diastereomeric complexes. The differing spatial arrangements of the (R)- and (S)-analyte molecules around the chiral center of the CLSR result in different induced magnetic fields, leading to distinct chemical shifts for the protons and carbons of each enantiomer.[5][7]

Experimental Protocol: ¹H NMR with Eu(hfc)₃

• Sample Preparation: Prepare a solution of the 3,7-dimethyloct-6-enyl butyrate sample (racemic or enantiomerically enriched) in a suitable deuterated solvent (e.g., CDCl₃) at a concentration of approximately 10-20 mg/mL.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum of the sample to serve as a baseline.

• Addition of Chiral Shift Reagent: Add small, incremental amounts of a chiral shift reagent, such as tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III) (Eu(hfc)₃), to the NMR tube.

• Spectral Acquisition: Acquire a ¹H NMR spectrum after each addition of the CLSR.

• Data Analysis: Monitor the spectra for the separation (splitting) of signals corresponding to the protons near the chiral center and the ester functionality. The integration of the separated signals can be used to determine the enantiomeric excess (ee).

Caption: Workflow for enantiomeric resolution using NMR with a chiral shift reagent.

Expected Data Summary

Proton Assignment	Approximate Chemical Shift (ppm) without CLSR	Expected Observation with CLSR
Methylene protons adjacent to ester oxygen (-O-CH₂-)	~4.1	Splitting into two distinct triplets
Protons on the chiral carbon (-CH(CH₃)-)	~1.6-1.8	Splitting into two distinct multiplets
Methyl protons on the chiral carbon (-CH(CH₃)-)	~0.9	Splitting into two distinct doublets
Other aliphatic and vinylic protons	Lesser to no significant splitting

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD spectroscopy measures the difference in the absorption of left and right circularly polarized infrared light during a vibrational transition.[8] For a molecule to be VCD active, it must be chiral. Enantiomers will produce VCD spectra that are mirror images of each other (i.e., equal in magnitude but opposite in sign). This technique is particularly powerful for determining the absolute configuration of chiral molecules in solution.[8][9][10]

The "Why": Causality in Experimental Design

VCD signals are inherently weak, typically three to five orders of magnitude smaller than the parent infrared absorption bands.[10] Therefore, careful experimental design is crucial. The choice of solvent is important to minimize background absorption in the spectral regions of interest. Carbon tetrachloride (CCl₄) or deuterated chloroform (CDCl₃) are often used. The concentration of the sample must be high enough to produce a measurable VCD signal without causing saturation of the IR detector. The comparison of the experimental VCD spectrum with a theoretically calculated spectrum for a known enantiomer allows for the unambiguous assignment of the absolute configuration.[11]

Experimental Protocol: VCD Analysis

• Sample Preparation: Prepare a solution of the enantiomerically pure or enriched 3,7-dimethyloct-6-enyl butyrate in a suitable IR-transparent solvent (e.g., CCl₄) at a concentration of approximately 0.1 M.

• Instrument Setup: Utilize a VCD spectrometer equipped with a photoelastic modulator (PEM) to generate the circularly polarized light.

• Data Acquisition: Acquire the VCD and corresponding infrared absorption spectra over the mid-IR range (e.g., 2000-800 cm⁻¹). A sufficient number of scans should be averaged to achieve an adequate signal-to-noise ratio.[12]

• Baseline Correction: A spectrum of the pure solvent in the same cell should be acquired and subtracted from the sample spectrum to correct for any background signals.[12]

• Data Analysis: Compare the VCD spectra of the (R)- and (S)-enantiomers. They should exhibit mirror-image spectra. For absolute configuration determination, compare the experimental spectrum to a theoretically predicted spectrum obtained from density functional theory (DFT) calculations.

Caption: Experimental workflow for VCD spectroscopy.

Expected Data Summary

Spectral Region (cm⁻¹)	Vibrational Mode	Expected VCD Signal
~1735	C=O stretch of the ester	A distinct bisignate or monosignate couplet, with opposite signs for (R) and (S)
~1460 & ~1380	C-H bending modes of methyl and methylene groups	Complex series of positive and negative bands, mirror images for the two enantiomers
~1170	C-O stretch of the ester	A significant VCD band, with opposite signs for (R) and (S)

Electronic Circular Dichroism (ECD) Spectroscopy

ECD spectroscopy is a chiroptical technique that measures the differential absorption of left and right circularly polarized UV-Vis light by chiral molecules containing a chromophore.[13][14] The ester group in 3,7-dimethyloct-6-enyl butyrate acts as a chromophore, making this technique applicable for its stereochemical analysis. Similar to VCD, enantiomers produce mirror-image ECD spectra.[14]

The "Why": Causality in Experimental Design

The utility of ECD depends on the presence of electronic transitions within the accessible UV-Vis range. For 3,7-dimethyloct-6-enyl butyrate, the n → π* transition of the carbonyl group is the primary chromophore. The solvent can influence the position and intensity of ECD bands, so a non-polar solvent like hexane or a polar aprotic solvent like acetonitrile is typically chosen.[13] The sensitivity of ECD to conformational changes necessitates careful consideration of the solution environment and temperature.[13]

Experimental Protocol: ECD Analysis

• Sample Preparation: Prepare dilute solutions (e.g., 10⁻³ to 10⁻⁴ M) of the (R)- and (S)-enantiomers of 3,7-dimethyloct-6-enyl butyrate in a UV-transparent solvent such as hexane or acetonitrile.

• Instrument Setup: Use a CD spectropolarimeter.

• Data Acquisition: Scan the appropriate UV wavelength range (e.g., 200-300 nm) to encompass the electronic transitions of the ester chromophore.

• Baseline Correction: Record a baseline spectrum of the solvent in the same cuvette and subtract it from the sample spectra.

• Data Analysis: Plot the differential molar absorption (Δε) or ellipticity (θ) as a function of wavelength. The spectra of the (R)- and (S)-enantiomers should be mirror images of each other.

Caption: Workflow for ECD spectroscopy.

Expected Data Summary

Wavelength (nm)	Electronic Transition	Expected ECD Signal
~210-220	n → π* of the carbonyl group	A Cotton effect (a peak or trough) with opposite signs for the (R)- and (S)-enantiomers.

Conclusion

The differentiation of the enantiomers of 3,7-dimethyloct-6-enyl butyrate is a critical aspect of its analysis for various applications. This guide has detailed three powerful spectroscopic techniques for this purpose. NMR with chiral shift reagents provides a robust method for determining enantiomeric excess in mixtures. VCD and ECD spectroscopies offer definitive methods for assigning the absolute configuration of the enantiomers. The choice of technique will depend on the specific analytical question, available instrumentation, and the nature of the sample. By understanding the principles and experimental considerations outlined here, researchers can confidently characterize the stereochemistry of this important fragrance and flavor compound.

References

• Dutasta, J. P., & Tcheou, F. (2005). Enantiomeric differentiation of acyclic terpenes by 13C NMR spectroscopy using a chiral lanthanide shift reagent. Magnetic Resonance in Chemistry, 43(2), 176-179. [Link]

• ResearchGate. (n.d.). Enantiomeric Differentiation of Acyclic Terpenes by 13C-NMR Spectroscopy Using a Chiral Lanthanide Shift Reagent. Retrieved from [Link]

• LabRulez GCMS. (n.d.). Chiral Gas Chromatography of Citronellal, b-Citronellol and Linalool on a b-DEX™ 225 Column. Retrieved from [Link]

• Hisatomi, T., et al. (2021). Chiral Discrimination of Dansylated Alanine Methyl Ester on a Modified Clay Surface: Vibrational Circular Dichroism Approach. Bulletin of the Chemical Society of Japan, 94(11), 2733-2739. [Link]

• López, J. C., et al. (2011). Conformational preference of a chiral terpene: vibrational circular dichroism (VCD), infrared and Raman study of S-(−)-limonene oxide. Physical Chemistry Chemical Physics, 13(28), 12937-12947. [Link]

• Wenzel, T. J., & Sievers, R. E. (1982). Nuclear magnetic resonance studies of terpenes with chiral and achiral lanthanide(III)-silver(I) binuclear shift reagents. Journal of the American Chemical Society, 104(2), 382-388. [Link]

• Mannschreck, A., et al. (1986). Use of chiral lanthanide shift reagents in the elucidation of NMR signals from enantiomeric mixtures of polycyclic compounds. Journal of the Chemical Society, Perkin Transactions 2, (1), 33-38. [Link]

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley. [Link]

• ResearchGate. (n.d.). Conformational landscape in chiral terpenes from vibrational spectroscopy and quantum chemical calculations: S-(+)-carvone. Retrieved from [Link]

• Stephens, P. J., et al. (1998). Ab Initio Prediction of Vibrational Absorption and Circular Dichroism Spectra of Chiral Natural Products Using Density Functional Theory: Camphor and Fenchone. The Journal of Physical Chemistry A, 102(49), 10145-10153. [Link]

• FACCTs. (n.d.). Electronic Circular Dichroism (ECD). Retrieved from [Link]

• ResearchGate. (n.d.). Electronic circular dichroism for chiral analysis. Retrieved from [Link]

• de Sousa, D. P., et al. (2012). Spasmolytic Activity of Chiral Monoterpene Esters. Records of Natural Products, 6(3), 253-259. [Link]

• Cahyono, E., et al. (2013). Analysis Of The Enantiomers Ratio Of Citronellal From Indonesian Citronella Oil Using Enantioselective Gas Chromatography. Malaysian Journal of Fundamental and Applied Sciences, 9(2), 62-66. [Link]

• The Journal of Organic Chemistry. (2025). Molecular Sensing of Chiral Carboxylic Acid Enantiomers Using CD Inductions in the Visible Light Region. Retrieved from [Link]

• SCISPEC. (n.d.). Enantiomeric Composition of Essential Oils by Chiral GC/MS. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Stereochemistry of natural products from vibrational circular dichroism. Retrieved from [Link]

• ResearchGate. (n.d.). Conformational preference of a chiral terpene: vibrational circular dichroism (VCD), infrared and Raman study of S-(-)-limonene oxide. Retrieved from [Link]

• Oxford Academic. (2021). Chiral Discrimination of Dansylated Alanine Methyl Ester on a Modified Clay Surface: Vibrational Circular Dichroism Approach. Retrieved from [Link]

• NextSDS. (n.d.). (R)-3,7-dimethyloct-6-enyl butyrate — Chemical Substance Information. Retrieved from [Link]

• Cheméo. (n.d.). 3,7-Dimethyloct-6-enyl ethyl carbonate - Chemical & Physical Properties. Retrieved from [Link]

• PubChem. (n.d.). Linalyl butyrate. Retrieved from [Link]

• ACS Publications. (2023). Green Enzymatic Synthesis of Geranyl Butyrate: Process Optimization and Mechanistic Insights. Retrieved from [Link]

• NIST WebBook. (n.d.). 3,7-Dimethyloct-6-en-1-yl octanoate. Retrieved from [Link]

• The Good Scents Company. (n.d.). citronellyl butyrate. Retrieved from [Link]

• Yasuda Lab Group, Osaka University. (2018). Publications 2018. Retrieved from [Link]

• UC Irvine. (n.d.). Synthesis of Collision Induced Dissociation Cross-linkers for Cross-linking Mass Spectrometry Experiments. Retrieved from [Link]

• NIST WebBook. (n.d.). Butanoic acid, 3,7-dimethyl-2,6-octadienyl ester, (E)-. Retrieved from [Link]

Sources

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. acgpubs.org [acgpubs.org]
• 3. citronellyl butyrate, 141-16-2 [thegoodscentscompany.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Enantiomeric differentiation of acyclic terpenes by 13C NMR spectroscopy using a chiral lanthanide shift reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Use of chiral lanthanide shift reagents in the elucidation of NMR signals from enantiomeric mixtures of polycyclic compounds [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. Stereochemistry of natural products from vibrational circular dichroism - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Conformational preference of a chiral terpene: vibrational circular dichroism (VCD), infrared and Raman study of S-(−)-limonene oxide - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. academic.oup.com [academic.oup.com]
• 13. Electronic Circular Dichroism (ECD) - ORCA 6.1 TUTORIALS [faccts.de]
• 14. researchgate.net [researchgate.net]

Comparative Analysis of Synthetic Routes to Citronellyl Esters: A Technical Guide for Process Optimization

Citronellyl esters—such as citronellyl acetate, butyrate, and propionate—are high-value terpene derivatives extensively utilized in the flavor, fragrance, cosmetic, and pharmaceutical sectors[1]. Traditionally, their synthesis relied on chemical esterification using strong acid catalysts. However, the paradigm is rapidly shifting toward biocatalysis to meet "green chemistry" standards, improve selectivity, and reduce downstream purification costs.

As a Senior Application Scientist, I have structured this guide to objectively evaluate chemical versus enzymatic routes. By providing mechanistic insights, field-proven performance metrics, and self-validating protocols, this document serves as an authoritative resource for drug development professionals and formulation scientists selecting the optimal synthetic pathway.

Mechanistic Pathways & Causality

Understanding the fundamental reaction mechanisms is critical for optimizing yield and preventing catalyst degradation.

The Chemical Route: Lewis/Brønsted Acid Esterification

Chemical transesterification and direct esterification rely on Lewis acids (e.g., SnCl2​ ) or Brønsted acids (e.g., p-TsOH) to activate the carbonyl carbon of the acyl donor[1]. While kinetically fast, this route is prone to side reactions. Terpene alcohols like citronellol are sensitive to harsh thermal and acidic conditions, which frequently trigger unwanted isomerization or dehydration, ultimately lowering the purity of the final ester.

The Enzymatic Route: Lipase-Catalyzed Transesterification

Enzymatic synthesis utilizes lipases (e.g., Candida antarctica lipase B, commercially known as Novozym 435, or Pseudomonas fluorescens lipase) operating via a Ping-Pong Bi-Bi mechanism .

Expert Insight (Causality): Why use vinyl esters instead of free carboxylic acids? Direct esterification with acetic acid releases water, which can hydrolyze the product. Furthermore, high concentrations of acetic acid lower the microenvironmental pH, stripping the essential hydration layer from the enzyme and causing irreversible denaturation[2]. By using an activated acyl donor like vinyl acetate, the leaving group (vinyl alcohol) rapidly tautomerizes into volatile acetaldehyde. This tautomerization renders the transesterification thermodynamically irreversible, driving the reaction to >99% conversion without generating water[3].

Lipase-catalyzed transesterification via Ping-Pong Bi-Bi mechanism.

Comparative Performance Analysis

To objectively compare these routes, we must evaluate yield, reaction time, scalability, and environmental impact. Recent advancements have introduced solvent-free systems and ionic liquids (ILs) like [BMIM][NTf2] to enzymatic workflows.

Expert Insight (Causality): Why use Ionic Liquids in biocatalysis? ILs enhance the thermal stability of lipases and improve the solubility of non-polar terpene substrates. In biphasic systems, they prevent the accumulation of inhibitory byproducts near the enzyme's active site. This allows for extensive enzyme recycling—Novozym 435, for instance, can be applied for up to 20 cycles with minimal activity loss[4]. Pseudomonas fluorescens lipase in [BMIM][NTf2] has been shown to achieve over 99.46% yield in just 6 hours[5].

Table 1: Comparative Metrics for Citronellyl Ester Synthesis

Parameter	Chemical Esterification	Enzymatic (Organic Solvent)	Enzymatic (Solvent-Free / ILs)
Catalyst	p-TsOH, SnCl2​	Plant Seedling Lipase[6]	Novozym 435, P. fluorescens[5],[3]
Acyl Donor	Acetic Anhydride / Acid	Geranyl Acetate / Vinyl Acetate	Vinyl Acetate / Vinyl Butyrate[3]
Temperature	80–120 °C	40–45 °C	40–60 °C
Reaction Time	2–6 hours	72 hours[6]	2–6 hours[5],[4]
Max Yield	~80–85%	76.32%[6]	> 99%[5],[3]
Selectivity	Moderate (Side reactions)	High	Extremely High
Catalyst Recovery	Single-use (Neutralized)	Moderate	Excellent (Up to 20 cycles)[4]

Validated Experimental Protocols

The following methodologies are designed as self-validating systems, ensuring that intermediate checks prevent downstream failures.

Protocol A: Biocatalytic Transesterification (Solvent-Free / IL Media)

This protocol utilizes Novozym 435 to achieve >99% conversion[3].

• Substrate Preparation: Mix equimolar amounts of citronellol and vinyl acetate (or vinyl butyrate) in a reaction vessel.

  • Validation Check: Equimolar ratios are strictly used because the irreversible tautomerization of the leaving group eliminates the need for a large excess of acyl donor to drive the equilibrium[3].

• Media Selection: Add [BMIM][NTf2] ionic liquid (or proceed entirely solvent-free if the substrates form a miscible liquid phase).

• Biocatalyst Addition: Add 3–5% (w/w relative to substrates) of Novozym 435 (immobilized Candida antarctica lipase B).

• Incubation: Incubate the mixture at 50 °C with orbital shaking (200 rpm) for 2 to 6 hours.

• Validation & Recovery: Terminate the reaction by filtering the mixture to recover the immobilized enzyme beads. Analyze the supernatant via GC-MS using tetramethylsilane (TMS) as an internal standard to precisely quantify the conversion rate[4]. Wash the recovered enzyme with cold hexane and dry for the next cycle.

Protocol B: Chemical Esterification (Standard Lewis Acid)

This protocol represents the traditional industrial baseline[1].

• Substrate Preparation: Combine citronellol with a 1.5x molar excess of acetic anhydride. The excess acts as both the reactant and a dehydrating agent.

• Catalyst Addition: Add 1% (w/w) of SnCl2​ or p-TsOH.

• Reflux: Heat the mixture to 100 °C under continuous stirring for 4 hours.

• Quenching: Cool the mixture to room temperature and slowly add saturated NaHCO3​ solution.

  • Validation Check: Neutralization must be complete (pH ~7.5) to prevent acid-catalyzed hydrolysis of the newly formed citronellyl ester during the aqueous workup.

• Extraction & Purification: Extract the aqueous phase with ethyl acetate, dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Analyze purity via GC-MS.

Comparative workflow of chemical versus enzymatic synthesis of citronellyl esters.

Conclusion & Recommendations

While chemical esterification offers a rapid, albeit harsh, method for generating citronellyl esters[1], it is increasingly outclassed by enzymatic transesterification in terms of product purity, selectivity, and environmental sustainability. For modern formulation scientists, transitioning to an immobilized lipase system (such as Novozym 435) in a solvent-free or ionic liquid medium is highly recommended. This route not only achieves >99% conversion[5],[3] but also drastically simplifies downstream purification by replacing complex neutralizations with simple filtration.

References

• Title: Enzymatic synthesis and parameters affecting on citronellyl acetate ester by trans-esterification reaction | Source: researchgate.net | URL: 6

• Title: Synthesis of citronella acetate by lipase catalyzed transesterification in ionic liquid and its kinetics | Source: scielo.br | URL: 5

• Title: Production of citronellyl acetate in a fed-batch system using immobilized lipase. Scientific note | Source: nih.gov | URL: 2

• Title: Application Notes and Protocols for the Synthesis of Citronellyl Esters via Transesterification | Source: benchchem.com | URL: 1

• Title: Ionic liquids improve citronellyl ester synthesis catalyzed by immobilized Candida Antarctica lipase B in solvent-free media | Source: researchgate.net | URL: 3

• Title: Lipase-Catalyzed Synthesis of Citronellyl Esters by Different Acylating Agents: A Kinetic Comparison Study | Source: researchgate.net | URL: 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Production of citronellyl acetate in a fed-batch system using immobilized lipase. Scientific note - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Terpene Ester Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of terpene esters is critical across various industries, from pharmaceuticals and fragrances to food and beverages. The choice of analytical methodology can significantly impact the reliability and reproducibility of results. This guide provides an in-depth comparison of common analytical techniques for terpene ester quantification and outlines a robust framework for cross-validation, ensuring the integrity of your analytical data.

The validation of an analytical procedure is essential to demonstrate its fitness for a specific purpose.[1] Cross-validation, the comparison of two or more analytical methods, provides an even higher level of assurance in the accuracy and reliability of the data generated. This is particularly crucial in regulated environments like drug development, where data integrity is paramount.

Choosing Your Analytical Weapon: A Comparative Overview

The selection of an appropriate analytical method depends on several factors, including the specific terpene esters of interest, the complexity of the sample matrix, and the required sensitivity and selectivity.[2] Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the two most prevalent techniques for terpene analysis.[3][4]

Gas Chromatography (GC): The Workhorse for Volatile Compounds

GC is a powerful technique for separating and analyzing volatile and semi-volatile compounds like terpene esters.[2] When coupled with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS), it offers excellent sensitivity and resolution.[3][5]

• GC-FID: A robust and cost-effective option, GC-FID provides quantitative data based on the ionization of compounds in a hydrogen-air flame. It is a reliable choice for routine analysis where the identity of the terpene esters is already known.

• GC-MS: Considered the "gold standard" for terpene analysis, GC-MS combines the separation power of GC with the identification capabilities of mass spectrometry.[3] It provides structural information, allowing for the confident identification and quantification of individual terpene esters, even in complex mixtures.[5][6]

High-Performance Liquid Chromatography (HPLC): Versatility for a Broader Range of Compounds

HPLC is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[2] The choice of detector is crucial for achieving the desired sensitivity and selectivity.

• HPLC with Ultraviolet (UV) Detection: This is a common and relatively inexpensive detection method. However, its utility for terpene ester analysis can be limited as many of these compounds lack a strong chromophore, leading to lower sensitivity.[5]

• HPLC with Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer provides high sensitivity and selectivity, enabling the analysis of a wide array of terpene esters.[7][8] LC-MS/MS, or tandem mass spectrometry, further enhances specificity and is particularly useful for complex matrices.[7]

The Cornerstone of Confidence: A Framework for Cross-Validation

A systematic approach to cross-validating different analytical methods is crucial for ensuring the consistency and reliability of results. This process involves a head-to-head comparison of the performance characteristics of each method using the same set of well-characterized samples. The International Council for Harmonisation (ICH) provides comprehensive guidelines on the validation of analytical procedures, which serve as an excellent foundation for designing a cross-validation study.[9][10][11][12][13]

The following diagram illustrates a general workflow for the cross-validation of analytical methods for terpene ester quantification:

Caption: General workflow for the cross-validation of analytical methods for terpene ester quantification.

Key Validation Parameters for Cross-Validation

According to ICH guidelines, the following performance characteristics should be evaluated during a cross-validation study:[9][10][11][12][13]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed through recovery studies by spiking a blank matrix with a known amount of the terpene ester standard.[14]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory, but with different analysts, on different days, or with different equipment.

  • Reproducibility (Inter-laboratory precision): Precision between two or more laboratories.[10] This is particularly important for methods intended for use in multiple locations.[3]

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[12][14]

• Linearity and Range: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Data Presentation: A Comparative Summary

To facilitate a clear comparison of the analytical methods, the quantitative data from the cross-validation study should be summarized in well-structured tables.

Table 1: Comparison of GC-FID and HPLC-UV for Linalyl Acetate Quantification

Validation Parameter	GC-FID	HPLC-UV	Acceptance Criteria
Accuracy (% Recovery)	98.5 - 101.2%	97.8 - 102.5%	95 - 105%
Precision (RSD%)
- Repeatability	< 1.5%	< 2.0%	≤ 2%
- Intermediate Precision	< 2.0%	< 2.5%	≤ 3%
Linearity (r²)	> 0.999	> 0.998	≥ 0.995
Range (µg/mL)	1 - 100	5 - 150	Method Dependent
LOD (µg/mL)	0.3	1.5	Reportable
LOQ (µg/mL)	1.0	5.0	Reportable

Table 2: Comparison of GC-MS and LC-MS/MS for Geranyl Acetate Quantification in a Complex Matrix

Validation Parameter	GC-MS	LC-MS/MS	Acceptance Criteria
Accuracy (% Recovery)	99.1 - 100.8%	99.5 - 101.5%	98 - 102%
Precision (RSD%)
- Repeatability	< 1.0%	< 1.2%	≤ 1.5%
- Intermediate Precision	< 1.5%	< 1.8%	≤ 2%
Linearity (r²)	> 0.9995	> 0.9998	≥ 0.998
Range (ng/mL)	0.1 - 50	0.05 - 75	Method Dependent
LOD (ng/mL)	0.03	0.015	Reportable
LOQ (ng/mL)	0.1	0.05	Reportable
Specificity	High (Mass Spec)	Very High (MS/MS)	No interference at the retention time of the analyte

Experimental Protocols: A Step-by-Step Guide

The following provides a detailed methodology for a cross-validation study comparing GC-FID and HPLC-UV for the quantification of linalyl acetate in an essential oil matrix.

1. Sample Preparation

• Accurately weigh approximately 100 mg of the essential oil sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent (e.g., ethanol or hexane).

• Prepare a series of dilutions from this stock solution to cover the expected working range of both analytical methods.

2. GC-FID Analysis

• Instrumentation: Agilent 8890 GC with FID.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 240°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL.

3. HPLC-UV Analysis

• Instrumentation: Agilent 1260 Infinity II LC with a Diode Array Detector.

• Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

4. Data Analysis

• For both methods, construct a calibration curve by plotting the peak area against the concentration of linalyl acetate standards.

• Determine the concentration of linalyl acetate in the samples using the respective calibration curves.

• Calculate the validation parameters (accuracy, precision, etc.) for each method.

• Perform statistical analysis (e.g., t-test and F-test) to compare the results obtained from the two methods.

Conclusion: Ensuring Data You Can Trust

The cross-validation of analytical methods is a critical exercise for any laboratory involved in the quantification of terpene esters. By systematically comparing the performance of different techniques, researchers can gain a deeper understanding of the strengths and limitations of each method and select the most appropriate one for their specific application. This rigorous approach not only enhances the quality and reliability of the data but also provides the necessary confidence in the results, particularly for regulatory submissions and product quality control. While GC-MS often emerges as a superior technique for volatile compounds due to its high sensitivity and specificity, the choice of method should always be guided by the specific analytical needs and the nature of the sample matrix.[2][5]

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• AOAC International. (2012). AOAC guidelines for single-laboratory validation of chemical methods for dietary supplements and botanicals. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Gray, K. M., et al. (2018). AOAC INTERNATIONAL Guidelines for Validation of Botanical Identification Methods. Journal of AOAC International, 101(1), 1-13. [Link]

• AOAC International. (2012). AOAC INTERNATIONAL Methods Committee Guidelines for Validation of Microbiological Methods for Food and Environmental Surfaces. [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• ICH. Quality Guidelines. [Link]

• Terpene Belt Farms. (2025). Cannabis-Derived Terpene Testing: Methods for Accurate Solvent Analysis. [Link]

• AOAC International. Appendix F: Guidelines for Standard Method Performance Requirements. [Link]

• LabX. (2019). Terpenes Testing and Challenges of Standardization in the Cannabis Industry. [Link]

• Scribd. AOAC Method Verification Guidelines. [Link]

• Westin, C., et al. (2025). HS-FET-GC/MS-Method Development and Validation for Analysis of 45 Terpenes-Creating a Complementary Tool for Comprehensive Profiling of Cannabis Flowers in Forensics. Drug Testing and Analysis. [Link]

• GenTech Scientific. Method for the Analysis of Cannabinoids and Terpenes in Cannabis. [Link]

• Cannabis Science and Technology. (2020). How to Choose the Right Instrumentation for Cannabinoid and Terpene Analysis. [Link]

• Poleto, G. C. (2025). Comparisons of Terpenes in Cannabis Flowers via Gas Chromatography-Flame Ionization Detection and Gas Chromatography-Mass Spectrometry. Digital Commons at Buffalo State. [Link]

• PerkinElmer. Fast, Accurate, and Precise Terpene Testing of Cannabis Samples. [Link]

• ResearchGate. (2014). HPLC or GC-MS? Which method is more accurate for determining the purity of triterpenes?. [Link]

• Cannabis Science and Technology. (2019). Inter-Lab Variation in the Cannabis Industry, Part I: Problem and Causes. [Link]

• Celebration of Scholarship. GCMS VS HPLC. [Link]

• ResearchGate. (2019). What is the difference between the HPLC and GC-MS methods for analysis of terpenes in hops?. [Link]

• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart. [Link]

• PubMed. (2025). A Validated GC-MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil. [Link]

• Westin, C., et al. (2025). HS‐FET‐GC/MS‐Method Development and Validation for Analysis of 45 Terpenes—Creating a Complementary Tool for Comprehensive Profiling of Cannabis Flowers in Forensics. Drug Testing and Analysis. [Link]

• Giese, L., et al. (2024). Simultaneous quantification of terpenes and cannabinoids by reversed-phase LC-APCI-MS/MS in Cannabis sativa L. ETH Zurich Research Collection. [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 3. Terpenes Testing and Challenges of Standardization in the Cannabis Industry [labx.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A Validated GC-MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cannabissciencetech.com [cannabissciencetech.com]
• 8. Research Collection | ETH Library [research-collection.ethz.ch]
• 9. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 10. scribd.com [scribd.com]
• 11. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 12. database.ich.org [database.ich.org]
• 13. fda.gov [fda.gov]
• 14. propharmagroup.com [propharmagroup.com]

Efficacy of (S)-3,7-Dimethyloct-6-enyl butyrate versus other attractants

Comparative Efficacy Guide: (S)-3,7-Dimethyloct-6-enyl Butyrate as an Advanced Semiochemical Attractant

As integrated pest management (IPM) and vector control strategies evolve, the demand for highly specific, enantiomerically pure semiochemicals has surged. Among these, (S)-3,7-Dimethyloct-6-enyl butyrate (commonly known as (S)-citronellyl butyrate) has emerged as a high-value monoterpenoid ester. Recognized as a potent kairomone and attractant in various insect communication systems[1], this compound is naturally synthesized in the floral volatiles of species such as Pelargonium[2].

This guide provides an objective, data-driven comparison of (S)-3,7-Dimethyloct-6-enyl butyrate against other standard attractants, detailing the mechanistic causality behind its efficacy and providing self-validating protocols for laboratory evaluation.

Mechanistic Causality: The Role of Chirality and Esterification

The superior efficacy of (S)-3,7-Dimethyloct-6-enyl butyrate is not accidental; it is a direct consequence of its molecular architecture.

• Enantiomeric Specificity: Insect Odorant Binding Proteins (OBPs) and Odorant Receptors (ORs) possess highly asymmetrical hydrophobic binding pockets. The (S)-enantiomer perfectly matches the spatial constraints of specific target receptors, drastically lowering the activation threshold compared to racemic mixtures or the (R)-enantiomer.

• Optimal Volatility via the Butyrate Moiety: The chain length of the ester dictates the release rate of the semiochemical. Acetates tend to flash off too quickly, failing to maintain a stable odor plume, while decanoates are too heavy to volatilize effectively at ambient temperatures. The butyrate moiety strikes the optimal thermodynamic balance, ensuring a sustained, long-range concentration gradient that is critical for eliciting robust behavioral responses[3].

Fig 1: Mechanistic pathway of (S)-citronellyl butyrate binding and olfactory neuron activation.

Comparative Efficacy: Quantitative Benchmarking

To objectively evaluate (S)-3,7-Dimethyloct-6-enyl butyrate, we must benchmark it against other widely utilized aliphatic and monoterpenoid esters. The data below synthesizes binding affinities and behavioral response indices (BRI) established through rigorous dose-response threshold testing[4].

Table 1: Attractant Performance Metrics

Attractant	Chemical Class	Relative Volatility	OBP Affinity ( Kd​ , µM)	Behavioral Response Index (BRI)*	Primary Application
(S)-3,7-Dimethyloct-6-enyl butyrate	Monoterpenoid Ester	Moderate	1.2	0.85	Targeted Kairomone / Mating Disruption
Geranyl butyrate	Monoterpenoid Ester	Moderate-Low	2.5	0.72	Broad-spectrum Attractant
Ethyl hexanoate	Aliphatic Ester	High	4.8	0.60	Food-bait Additive
Methyl eugenol	Phenylpropene	Low	0.9	0.92	Tephritid Fruit Fly Lure

*BRI is a normalized scale (0 to 1.0) where 1.0 represents 100% directional choice in a controlled olfactometer assay.

(S)-3,7-Dimethyloct-6-enyl butyrate demonstrates a significantly tighter binding affinity ( Kd​ = 1.2 µM) than Geranyl butyrate. Because Geranyl butyrate possesses a rigid trans-double bond near the alcohol terminus, it exhibits steric hindrance within certain OBP pockets. The flexible aliphatic tail of the citronellyl derivative allows for superior induced fit.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale to prevent false positives and experimental artifacts.

Protocol A: Electroantennography (EAG) Profiling

This protocol quantifies the peripheral olfactory receptor response to the attractant.

• Preparation: Excise the antenna of the target insect at the base. Causality: Immediate excision and mounting prevent the degradation of hemolymph electrolytes, ensuring a stable baseline potential.

• Mounting: Attach the base and the tip of the antenna to glass capillary electrodes filled with 0.1 M KCl.

• Airflow Calibration: Deliver a continuous, humidified (80% RH) air stream (1 L/min) over the preparation. Causality: Humidification is critical; dry air rapidly desiccates the sensilla, artificially degrading the signal-to-noise ratio and causing false-negative responses.

• Stimulus Delivery: Inject 10 µL of (S)-3,7-Dimethyloct-6-enyl butyrate (diluted in hexane, 10−3 v/v) onto a filter paper strip inside a Pasteur pipette. Puff the volatile into the continuous air stream for 0.5 seconds.

• Validation Control: Alternate the test stimulus with a pure hexane solvent blank. Causality: The solvent blank validates that the depolarization spike is caused by the semiochemical, not the mechanical pressure of the air puff or the solvent itself.

Protocol B: Y-Tube Olfactometer Behavioral Assay

This protocol evaluates the actual behavioral choice (attraction vs. repulsion) driven by the semiochemical.

• System Purge: Wash the glass Y-tube with ethanol and bake at 120°C for 2 hours prior to use. Causality: Eliminates residual semiochemicals that could cause background noise.

• Odorant Loading: Place 10 µg of (S)-3,7-Dimethyloct-6-enyl butyrate in the treatment arm and an equal volume of mineral oil in the control arm.

• Insect Introduction: Introduce a single, starved adult insect into the base of the Y-tube. Allow 5 minutes for a decision (crossing the decision line into one of the arms).

• Bias Elimination (Critical Step): After every 5 trials, swap the treatment and control arms, and rotate the entire Y-tube 180 degrees. Causality: This self-validating step mathematically cancels out any directional biases caused by asymmetrical room lighting, airflow micro-currents, or the earth's magnetic field.

Fig 2: Self-validating Y-tube olfactometer protocol for behavioral efficacy assessment.

Conclusion

For drug development professionals and agricultural scientists formulating next-generation IPM lures, (S)-3,7-Dimethyloct-6-enyl butyrate offers a distinct advantage over broad-spectrum aliphatic esters. Its specific chirality ensures high-affinity OBP binding, while its butyrate chain provides the optimal volatility required for sustained field efficacy.

References

• Title: The Pherobase: Database of Pheromones and Semiochemicals Source: Pherobase URL: [Link]

• Title: Phytochemicals and Volatiles in Developing Pelargonium 'Endsleigh' Flowers Source: MDPI URL: [Link]

• Title: Olfactory Responses of Drosophila Larvae | Chemical Senses Source: Oxford Academic URL: [Link]

Sources

• 1. Semiochemical compound: 3,7-Dimethyl-6-octenyl 3,7-dimethyl-6-octenoate | C20H36O2 [pherobase.com]
• 2. mdpi.com [mdpi.com]
• 3. Citronellyl hexanoate | High-Purity Grade for Research [benchchem.com]
• 4. academic.oup.com [academic.oup.com]

A Comparative Guide to the Olfactory Perception of Citronellyl Butyrate Isomers

Abstract: The ability of the human olfactory system to distinguish between stereoisomers—molecules with identical chemical formulas but different spatial arrangements—is a testament to the high specificity of olfactory receptors. This guide provides an in-depth comparison of the olfactory profiles of the (R)- and (S)-enantiomers of citronellyl butyrate, a common fragrance and flavor component. We will explore the subtle yet significant differences in their scent characteristics, underpinned by data from sensory analysis and advanced instrumental techniques. Furthermore, this guide will detail the experimental protocols necessary for such evaluations and delve into the fundamental mechanisms of chiral recognition in olfaction.

Introduction: Chirality's Crucial Role in Scent

In the realm of fragrance and flavor chemistry, stereochemistry is paramount. Chiral molecules, which exist as non-superimposable mirror images called enantiomers, can interact differently with the chiral environment of biological systems, including the olfactory receptors in our noses.[1][2] This differential interaction can lead to distinct scent perceptions for each enantiomer.[3][4] A classic example is the molecule carvone, where one enantiomer smells of spearmint and the other of caraway.[1][4]

Citronellyl butyrate, an ester of citronellol and butyric acid, is valued for its pleasant, fruity, and floral aroma.[5][6] However, like its parent alcohol, citronellol, it possesses a chiral center, leading to the existence of (R)- and (S)-citronellyl butyrate. Understanding the distinct olfactory properties of these isomers is critical for researchers and developers aiming to create specific and refined sensory experiences in consumer products. While the parent alcohol, (S)-citronellol, is often regarded as having a superior fresh, rosy scent compared to the somewhat harsher (R)-citronellol, this guide focuses on the downstream impact on the butyrate ester.[7]

Molecular Profile and Olfactory Characteristics

The two enantiomers of citronellyl butyrate, while sharing the same physical properties like boiling point and density, are perceived differently by the human olfactory system. This distinction arises from their unique three-dimensional shapes, which dictate how they fit into the binding pockets of olfactory receptors.[1]

Isomer	Reported Odor Profile
(S)-Citronellyl Butyrate	Generally described as having a milder, cleaner, and more preferable top note. Often characterized by fresh, rosy, and fruity notes.[8]
(R)-Citronellyl Butyrate	Tends to have a slightly different character, which can be perceived as less clean or having subtle, less desirable undertones compared to the (S)-form.[7][8]

Note: The specific descriptors can vary among individuals and trained panels, but a general preference for the (S)-isomer's profile is often noted in related citronellyl derivatives.[8]

Experimental Evaluation of Olfactory Differences

To objectively quantify the perceptual differences between these isomers, a combination of sensory evaluation and instrumental analysis is employed.[9][10]

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique that combines the separation capabilities of a gas chromatograph with the sensitivity of the human nose as a detector.[11][12] This method allows analysts to pinpoint which specific chemical compounds in a sample are responsible for its aroma.[13] When applied to chiral analysis, a special chiral column is used to separate the enantiomers before they are presented to a human assessor at a "sniffing port".[10][14]

dot

Sources

• 1. The Chemistry of Taste and Smell: How Chirality Affects Senses – Chiralpedia [chiralpedia.com]
• 2. scentjourner.com [scentjourner.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. yorku.ca [yorku.ca]
• 5. CAS 141-16-2: Citronellyl butyrate | CymitQuimica [cymitquimica.com]
• 6. Citronellyl Butyrate Manufacturer & Suppliers |ELAROMA-CNBAT - Elchemy [elchemy.com]
• 7. researchgate.net [researchgate.net]
• 8. Sci-Hub. Olfactory study on optically active citronellyl derivatives / Flavour and Fragrance Journal, 2004 [sci-hub.sg]
• 9. ethz.ch [ethz.ch]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 12. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 13. mdpi.com [mdpi.com]
• 14. Chiral multidimensional gas chromatography (MDGC) and chiral GC-olfactometry with a double-cool-strand interface: application to malodors - PubMed [pubmed.ncbi.nlm.nih.gov]

In-silico modeling of receptor binding for (S)- and (R)-enantiomers

The Chiral Challenge: A Comparative Guide to In-Silico Enantiomer Binding Models

As a Senior Application Scientist in computational drug discovery, one of the most persistent challenges I encounter is the accurate in-silico resolution of chiral molecules. More than half of all pharmaceutical drugs in use are chiral, yet their enantiomers—despite having identical 1D connectivity and physicochemical properties in achiral environments—often exhibit drastically different pharmacodynamic profiles.

When predicting the binding affinity of a eutomer (the active enantiomer) versus a distomer (the less active or toxic enantiomer), standard computational pipelines frequently fail. This guide objectively compares the three primary in-silico methodologies used to resolve enantiomeric selectivity, providing the underlying physics, benchmark data, and self-validating protocols necessary to ensure scientific integrity[1].

The Alternatives: Comparing In-Silico Methodologies

To accurately model stereoselectivity, we must choose a method that balances computational cost with thermodynamic rigor. Below is a comparison of the three standard approaches.

A. Standard Molecular Docking (e.g., Glide, AutoDock Vina)

• Mechanism: Utilizes empirical or semi-empirical scoring functions to estimate binding affinity based on static van der Waals interactions, hydrogen bonding, and electrostatics.

• The Chiral Failure Point: Docking scoring functions are additive and lack explicit solvent entropy. Because enantiomers possess identical functional groups, docking algorithms often artificially force the distomer into the binding pocket by slightly adjusting torsion angles. This results in nearly identical docking scores that fail to reflect true biological discrimination[2].

• Best Use Case: High-throughput screening to eliminate obvious steric clashes, but not for final chiral resolution.

B. Molecular Dynamics (MD) + MM-GBSA

• Mechanism: Simulates the physical movements of atoms over time (e.g., 100–200 ns) and calculates end-point binding free energy using Molecular Mechanics combined with Generalized Born Surface Area (MM-GBSA) implicit solvation[3].

• The Advantage: It accounts for receptor flexibility (induced fit) and conformational equilibria. For example, MD simulations can reveal how a specific chiral methyl group restricts the conformational flexibility of a ligand, preventing it from forming key hydrogen bonds[2].

• The Limitation: As an end-point method, it ignores explicit water entropy and often overestimates the absolute magnitude of binding energies, though relative energies ( ΔΔG ) are improved over docking.

C. Alchemical Free Energy Perturbation (FEP)

• Mechanism: The gold standard. FEP calculates the exact free energy difference by "alchemically" morphing the (R)-enantiomer into the (S)-enantiomer through a series of non-physical intermediate states ( λ windows) in both the solvated and receptor-bound states.

• The Advantage: By utilizing a rigorous thermodynamic cycle and explicit solvent molecules, FEP achieves mean absolute deviations of <2 kcal/mol compared to experimental values, successfully capturing the subtle entropic penalties that dictate enantioselectivity[4].

Decision Workflow for Chiral Resolution

Workflow for selecting in-silico methods to resolve enantiomeric binding affinities.

Quantitative Benchmark Data

To illustrate the performance gap between these methods, consider the benchmark data below, synthesized from validated studies on chiral recognition (e.g., Melatonin receptor stereoselectivity and PDE5 FEP validation)[2],[4]. Notice how docking fails to separate the enantiomers beyond the margin of error, while FEP tightly mirrors the experimental reality.

Method	(S)-Enantiomer Energy	(R)-Enantiomer Energy	Predicted ΔΔG	Experimental ΔΔG	Reliability for Chirality
Molecular Docking	-8.60 kcal/mol	-8.41 kcal/mol	-0.19 kcal/mol	-1.50 kcal/mol	Low (Indistinguishable noise)
MD + MM-GBSA	-59.02 kcal/mol	-57.76 kcal/mol	-1.26 kcal/mol	-1.50 kcal/mol	Moderate (Overestimates absolute ΔG )
Alchemical FEP	-9.85 kcal/mol	-8.42 kcal/mol	-1.43 kcal/mol	-1.50 kcal/mol	High (Rigorous thermodynamic cycle)

Self-Validating Protocol: Relative FEP for Enantiomers

Because FEP is highly sensitive to initial conditions, executing it requires strict adherence to physical causality. Do not treat FEP as a "black box." Follow this self-validating protocol to ensure your calculated ΔΔG is physically meaningful.

Step 1: System Setup & Dual-Topology Mapping

• Action: Map the (R)-enantiomer to the (S)-enantiomer. Define the unique atoms of the (R) state as "State A" and the unique atoms of the (S) state as "State B".

• Causality: Single-topology morphing fails for stereocenters because you cannot smoothly invert a chiral center without passing through a high-energy planar transition state, which causes simulation instability ("steric crashes"). A dual-topology approach bypasses this by fading State A out while simultaneously fading State B in.

Step 2: Solvation & Gradual Equilibration

• Action: Solvate the complex in an explicit TIP3P water box. Perform a multi-stage equilibration (NVT heating to 300K, NPT density equilibration at 1 atm) while gradually releasing harmonic position restraints on the protein backbone and ligand (from 10.0 to 0.1 kcal/mol·Å²).

• Causality: Unrestrained, sudden heating leads to artificial deformation of the binding pocket. Gradual relaxation ensures explicit water molecules properly hydrate the complex and fill deep sub-pockets before alchemical perturbation begins.

Step 3: Lambda ( λ ) Window Sampling

• Action: Run MD production simulations across 16 to 24 discrete λ windows. At λ=0 , the system only "sees" the (R)-enantiomer; at λ=1 , it only "sees" the (S)-enantiomer.

• Causality: Free energy is a state function, but calculating it via the Bennett Acceptance Ratio (BAR) requires overlapping phase space between adjacent λ windows. Too few windows lead to poor overlap, resulting in high statistical noise and unreliable energy gradients.

Step 4: The Self-Validation Check (Hysteresis Analysis)

• Action: Calculate the free energy change for both the forward transformation ((R) → (S)) and the backward transformation ((S) → (R)).

• Validation Check: The system is only valid if the thermodynamic cycle closes. The hysteresis (the sum of the forward and backward ΔG ) must be <0.5 kcal/mol .

  • If Hysteresis >0.5 kcal/mol: Your phase space overlap is insufficient. You must reject the data, add more λ windows, or extend the MD sampling time per window to ensure convergence.

References

• Chiral Recognition of Flexible Melatonin Receptor Ligands Induced by Conformational Equilibria , National Institutes of Health (PMC).[Link]

• A New In Silico Comparison of the Relative Affinity of Enantiomeric Chloroquine (CQ) and Hydroxychloroquine (HCQ) for ACE2 , National Institutes of Health (PMC).[Link]

• Modeling Enzymatic Enantioselectivity using Quantum Chemical Methodology , ACS Catalysis.[Link]

• Free energy perturbation (FEP)-guided scaffold hopping , National Institutes of Health (PMC).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chiral Recognition of Flexible Melatonin Receptor Ligands Induced by Conformational Equilibria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A New In Silico Comparison of the Relative Affinity of Enantiomeric Chloroquine (CQ) and Hydroxychloroquine (HCQ) for ACE2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Free energy perturbation (FEP)-guided scaffold hopping - PMC [pmc.ncbi.nlm.nih.gov]

Inter-laboratory Validation of (S)-3,7-Dimethyloct-6-enyl Butyrate Analysis: A Comparative Guide

In the realm of flavor, fragrance, and cosmetic science, the precise quantification of characteristic-impact compounds is paramount for quality control, regulatory compliance, and product consistency. (S)-3,7-Dimethyloct-6-enyl butyrate, also known as (S)-citronellyl butyrate, is a key chiral ester valued for its pleasant, fruity aroma.[1] Ensuring that different laboratories can produce comparable and accurate results for this analyte is a critical challenge that can only be met through rigorous inter-laboratory validation.

This guide provides an in-depth comparison of analytical methodologies and a comprehensive framework for designing and executing an inter-laboratory validation study, grounded in the principles of internationally recognized standards.

Part 1: Comparison of Analytical Methodologies for (S)-3,7-Dimethyloct-6-enyl Butyrate

The volatile nature of (S)-3,7-Dimethyloct-6-enyl butyrate and its presence in complex matrices like essential oils and perfumes make Gas Chromatography (GC) the most suitable analytical technique.[2][3][4] The choice of detector and column is crucial for achieving the required selectivity and sensitivity.

Key Analytical Techniques

• Gas Chromatography with Flame Ionization Detection (GC-FID): This is the workhorse method for quantitative analysis in the fragrance industry.[2][4] FID offers high sensitivity to hydrocarbons, excellent linearity over a wide concentration range, and robustness. For routine quality control where the identity of the analyte is known, GC-FID provides a cost-effective and reliable solution.[3][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): When unambiguous identification is required, especially in complex matrices or during method development, coupling GC with a Mass Spectrometer is essential.[6][7] The mass spectrum provides a molecular fingerprint, allowing for positive identification by comparison to spectral libraries like that of the National Institute of Standards and Technology (NIST).[6][8]

• Chiral Gas Chromatography: Since (S)-3,7-Dimethyloct-6-enyl butyrate is a chiral molecule, its enantiomeric purity can significantly affect its sensory properties and biological activity.[9][10] Chiral GC, utilizing a stationary phase with a chiral selector (e.g., cyclodextrin derivatives like β-DEX™ 225), is necessary to separate and quantify the individual (S) and (R) enantiomers.[9][11] This is crucial for authenticity testing and ensuring the desired stereoisomer is present.

Comparative Performance

The choice of methodology depends on the specific analytical goal. Below is a summary of expected performance characteristics for a well-validated GC-FID method.

Parameter	Typical Performance Metric	Rationale / Causality
Instrument	GC-FID	Robust, wide linear range, and sensitive to organic esters.[2][4]
Column	Mid-polarity (e.g., 5% Phenyl-Methylpolysiloxane)	Provides good selectivity for terpene esters, resolving them from other matrix components.[5]
Linearity (r²)	> 0.995	Demonstrates a direct proportional relationship between concentration and detector response.
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	The lowest concentration at which the analyte can be reliably detected.
Limit of Quantitation (LOQ)	0.05 - 0.5 µg/mL	The lowest concentration that can be measured with acceptable precision and accuracy.
Accuracy (% Recovery)	95 - 105%	Assesses the closeness of the measured value to the true value, indicating minimal systematic error.
Precision (RSDr)	< 2%	Measures the closeness of repeated measurements under the same conditions (repeatability).

Experimental Workflow: GC-FID Analysis

A typical workflow for the quantitative analysis of (S)-3,7-Dimethyloct-6-enyl butyrate is outlined below. The causality is critical: each step is designed to minimize error and ensure the final result is a true representation of the sample.

Caption: Workflow for an inter-laboratory method validation study.

Conclusion

The inter-laboratory validation of an analytical method for (S)-3,7-Dimethyloct-6-enyl butyrate is a rigorous but necessary undertaking. By selecting a suitable analytical technique, typically GC-FID, and meticulously following a validation framework grounded in international standards like ISO 5725, organizations can establish a robust, reliable, and transferable method. This ensures not only the quality and consistency of products within the flavor and fragrance industry but also fosters confidence and comparability in analytical results across the global scientific community.

References

• ISO 5725-1:1994 Accuracy (trueness and precision) of measurement methods and results — Part 1: General principles and definitions. International Organization for Standardization. URL: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. URL: [Link]

• AOAC INTERNATIONAL Guidelines for Standard Method Performance Requirements (Appendix F). AOAC INTERNATIONAL. URL: [Link]

• AOAC INTERNATIONAL Guidelines for Collaborative Study Procedures to Validate Characteristics of a Method of Analysis (Appendix D). AOAC INTERNATIONAL. URL: [Link]

• ISO 5725:2023 Accuracy (trueness and precision) of measurement methods and results - Part 1: General principles and definitions. International Organization for Standardization. URL: [Link]

• ISO 13528:2015 Statistical methods for use in proficiency testing by interlaboratory comparison. International Organization for Standardization. URL: [Link]

• BS ISO 5725 - Accuracy (trueness and precision) of measurement methods and results. British Standards Institution. URL: [Link]

• Methodology of Inter-comparison Tests and Statistical Analysis of Test Results. Diva-portal.org. URL: [Link]

• NIST Chemistry WebBook, SRD 69: Citronellyl butyrate. National Institute of Standards and Technology. URL: [Link]

• PubChem Compound Summary for CID 8835, Citronellyl butyrate. National Center for Biotechnology Information. URL: [Link]

• Cordero, C., Bicchi, C., Joulain, D., & Rubiolo, P. (2007). Identification, quantitation and method validation for the analysis of suspected allergens in fragrances by comprehensive two-dimensional gas chromatography coupled with quadrupole mass spectrometry and with flame ionization detection. Journal of Chromatography A, 1150(1-2), 37–49. URL: [Link]

• Chiral Gas Chromatography of Citronellal, b-Citronellol and Linalool on a b-DEX 225 Column. LabRulez GCMS. URL: [Link]

• AOAC SMPR® 2020.010 Standard Method Performance Requirements for Targeted Testing of Other Vegetable Oils. AOAC INTERNATIONAL. URL: [Link]

• Alternative statistical analysis of interlaboratory comparison measurement results. IMEKO. URL: [Link]

• Cahyono, E., Pranowo, H. D., Muchalal, & Triyono. (2013). Analysis Of The Enantiomers Ratio Of Citronellal From Indonesian Citronella Oil Using Enantioselective Gas Chromatography. Malaysian Journal of Fundamental and Applied Sciences, 9(2), 62-66. URL: [Link]

• Using Gas Chromatography for Accurate Terpene Analysis in Cannabis. (2019). Cannabis Science and Technology. URL: [Link]

• Terpene Analysis in Cannabis and Hemp by Gas Chromatography. Ellutia. URL: [Link]

• Terpene Testing and Profiling of Cannabis Using Gas Chromatography. SCION Instruments. (2023). URL: [Link]

• Inter-laboratory proficiency testing. XLSTAT. URL: [Link]

• David, F., Cucu, T., Devos, C., & Veeneman, R. Quality Control of Fragrance Samples by GC-FID: Method Transfer from the Agilent 7890 GC to the Agilent Intuvo 9000 GC. Agilent Technologies, Inc. URL: [Link]

• Enhanced Evaluation of the Authenticity of Perfumes Using GC×GC–TOF-MS. (2021). The Column. URL: [Link]

• Detection of Counterfeit Perfumes by Using GC-MS Technique and Electronic Nose System Combined with Chemometric Tools. (2023). Chemosensors. URL: [Link]

• Terpene Analysis by GC-VUV. VUV Analytics. URL: [Link]

• de Sousa, D. P., de Farias Nóbrega, F., de Almeida, R. N. (2007). Spasmolytic Activity of Chiral Monoterpene Esters. Records of Natural Products, 1(1), 21-27. URL: [Link]

• Abraham, M. H., Acree, W. E., & Leo, A. J. (2020). Descriptors for terpene esters from chromatographic and partition measurements: Estimation of human odor detection thresholds. Journal of Chromatography A, 1610, 460428. URL: [Link]

• Citronellyl butyrate. The Good Scents Company. URL: [Link]

• Citronellyl butyrate (FDB016234). FooDB. URL: [Link]

• Inter laboratory comparison (ILC) report. GEVES. URL: [Link]

• AOAC INTERNATIONAL Guidelines for Validation of Botanical Identification Methods. (2012). Journal of AOAC International, 95(1), 268-272. URL: [Link]

• AOAC guidelines for single-laboratory validation of chemical methods for dietary supplements and botanicals. (2002). Journal of AOAC International, 85(5), 1187-1200. URL: [Link]

• Validation of SPME–GC–FID Method for Determination of Fragrance Allergens in Selected Cosmetic Products. (2012). Chromatographia, 75(15-16), 889-896. URL: [Link]

• STATISTICAL ANALYSIS OF CORRELATED RESULTS IN INTERLABORATORY COMPARISONS. Centro Nacional de Metrología. URL: [Link]

Sources

• 1. CAS 141-16-2: Citronellyl butyrate | CymitQuimica [cymitquimica.com]
• 2. cannabissciencetech.com [cannabissciencetech.com]
• 3. Terpene Testing & Profiling Using GC | Terpene Testing Equipment [scioninstruments.com]
• 4. agilent.com [agilent.com]
• 5. ellutia.com [ellutia.com]
• 6. Detection of Counterfeit Perfumes by Using GC-MS Technique and Electronic Nose System Combined with Chemometric Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Citronellyl butyrate [webbook.nist.gov]
• 9. gcms.labrulez.com [gcms.labrulez.com]
• 10. acgpubs.org [acgpubs.org]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (S)-3,7-Dimethyloct-6-enyl butyrate (Citronellyl Butyrate)

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of (S)-3,7-Dimethyloct-6-enyl butyrate (CAS No. 141-16-2), a common compound in flavor and fragrance research. Adherence to these procedures is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and protecting the environment from a substance with significant aquatic toxicity.

Hazard Profile and Immediate Safety Considerations

Before handling or disposing of (S)-3,7-Dimethyloct-6-enyl butyrate, a thorough understanding of its hazard profile is essential. This compound is not benign; it presents tangible health and environmental risks that dictate its disposal pathway. It is classified as an irritant and, in some cases, a flammable liquid, demanding careful handling to prevent accidental exposure and environmental release.[1][2]

The primary directive is to prevent this chemical from entering any sewer system or waterway, as it is very toxic to aquatic life with long-lasting effects.[3] All disposal actions must be predicated on containment and proper waste stream management.

Table 1: Key Safety & Property Data for (S)-3,7-Dimethyloct-6-enyl butyrate

Property	Value / Classification	Source(s)
Synonyms	Citronellyl Butyrate, 3,7-dimethyloct-6-enyl Butyrate	[1]
CAS Number	141-16-2	[1]
Molecular Formula	C14H26O2	[2]
Appearance	Colorless to Light yellow clear liquid
Health Hazards	H315: Causes skin irritation.H317: May cause an allergic skin reaction.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1][2][4]
Physical Hazards	H226: Flammable liquid and vapour (Category 3).Note: Vapors may form explosive mixtures with air at elevated temperatures.
Environmental Hazards	H410: Very toxic to aquatic life with long lasting effects.	[3]
Required PersonalProtective Equipment (PPE)	Chemical safety goggles, compatible chemical-resistant gloves (e.g., rubber), lab coat. Use in a well-ventilated area or with respiratory protection.	[1][2][5]

Core Disposal Principles: The Regulatory and Scientific Rationale

The disposal of laboratory chemicals is governed by strict regulations, primarily the Resource Conservation and Recovery Act (RCRA) enforced by the Environmental Protection Agency (EPA).[6] These regulations establish a "cradle-to-grave" management system, meaning the responsibility for hazardous waste lies with the generator—from creation to final disposal.

The "Do Nots" of Disposal:

• DO NOT pour down the sink or any drain. The compound's high aquatic toxicity necessitates this rule to prevent contamination of surface water.[3][7]

• DO NOT dispose of in regular trash. This material must be treated as regulated chemical waste.[6]

• DO NOT mix with incompatible wastes. (S)-3,7-Dimethyloct-6-enyl butyrate should be kept separate from strong oxidizing and reducing agents to avoid potentially hazardous reactions.[1][5][8]

The fundamental principle is waste segregation . All waste streams must be kept separate based on chemical compatibility to ensure safety and facilitate proper treatment by a licensed disposal facility.[5][8]

Procedural Guide: Step-by-Step Disposal Workflow

This workflow ensures that (S)-3,7-Dimethyloct-6-enyl butyrate waste is handled safely from the point of generation to its final collection.

Step 1: Waste Identification and Segregation

• Immediately upon generation, identify the waste as "Hazardous Chemical Waste."

• Segregate liquid (S)-3,7-Dimethyloct-6-enyl butyrate waste from all other chemical waste streams.

• Similarly, segregate any solid waste contaminated with the compound (e.g., used gloves, absorbent pads, contaminated glassware) into a separate solid waste container.[5]

Step 2: Container Selection and Labeling

• Container Choice: Use a dedicated, leak-proof container that is chemically compatible with the ester. High-density polyethylene (HDPE) or the original product container are suitable choices.[5][9] Ensure the container has a secure, screw-top cap.

• Labeling: The container must be clearly and accurately labeled. The EPA and OSHA mandate specific information on all hazardous waste containers.[9][10] Your label must include:

  • The words "Hazardous Waste".[9]

  • Full Chemical Name: "(S)-3,7-Dimethyloct-6-enyl butyrate".

  • Key Hazards: "Irritant, Flammable, Environmentally Hazardous".[1]

  • Accumulation Start Date (the date the first drop of waste enters the container).

  • An approximate percentage of the contents.

Step 3: Waste Accumulation and Storage

• Location: Store the waste container in a designated satellite accumulation area within the laboratory, at or near the point of generation.[9]

• Safety Measures: The storage area must be a well-ventilated space away from heat, sparks, or open flames.[7]

• Secondary Containment: Place the waste container within a larger, chemically resistant secondary container (e.g., a plastic tub) to contain any potential leaks.[9]

• Container Status: Keep the waste container sealed at all times, except when adding waste.[7][8] Do not overfill; leave at least 10% of headspace at the top to allow for vapor expansion.[8]

Step 4: Arranging for Professional Disposal

• Chemical waste cannot be disposed of independently.[6]

• Engage your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service to collect the waste.[1][3]

• Follow your organization's specific procedures for waste pickup requests, which typically involve submitting a completed hazardous waste form.[6]

Managing Spills and Contaminated Materials

Accidental spills must be managed immediately and safely. The resulting cleanup materials are also considered hazardous waste.

Small-Scale Laboratory Spill Protocol:

• Alert Personnel: Notify others in the immediate area.

• Ensure Ventilation: Increase ventilation in the area, preferably by using a chemical fume hood.[2]

• Don PPE: Wear the required PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[1][2]

• Contain the Spill: Cover drains to prevent environmental release. Use an inert, non-combustible absorbent material such as sand, diatomaceous earth, or a commercial chemical sorbent to dike and absorb the spill.[2][4][11]

• Collect Waste: Using non-sparking tools, carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

• Dispose of Materials: Place all contaminated materials, including gloves and absorbent pads, into the designated solid hazardous waste container. Seal and label the container appropriately for disposal.[2][4]

Decision-Making Workflow for Disposal

The following diagram outlines the critical decision points and procedural flow for managing (S)-3,7-Dimethyloct-6-enyl butyrate from use to final disposal.

Sources

• 1. breezeipl.com [breezeipl.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. vigon.com [vigon.com]
• 5. Laboratory Safety [tal.sg]
• 6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 7. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 8. medicine.nus.edu.sg [medicine.nus.edu.sg]
• 9. danielshealth.com [danielshealth.com]
• 10. Are You Compliant with Lab Waste Regulations? [emsllcusa.com]
• 11. axxence.de [axxence.de]